5-Fluoro-3-iodo-1-methyl-1H-pyrazole

• CAS: 1621585-53-2

Core Science & Biosynthesis

Precision Scaffolding: 5-Fluoro-3-iodo-1-methyl-1H-pyrazole in High-Affinity Ligand Design

Executive Summary

In modern medicinal chemistry, the demand for scaffolds that offer both orthogonal reactivity and favorable physicochemical modulation is paramount. 5-Fluoro-3-iodo-1-methyl-1H-pyrazole (CAS: 1621585-53-2) has emerged as a high-value building block, particularly in the development of BACE1 and KRAS G12D inhibitors.

This guide analyzes the utility of this scaffold, focusing on its dual-functionality: the C3-iodine serves as a reactive handle for palladium-catalyzed cross-couplings, while the C5-fluorine acts as a metabolic blocker and electronic tuner. We provide a validated synthesis protocol that circumvents common metal-halogen exchange pitfalls and detail its application in divergent library synthesis.

Chemical Architecture & Rationale

The structural integrity of 5-fluoro-3-iodo-1-methyl-1H-pyrazole relies on the precise positioning of its substituents.

The 1-Methyl-3-Iodo Core

• 1-Methyl (N1): Locks the tautomeric state of the pyrazole, preventing the promiscuous binding often seen with N-unsubstituted azoles. It also defines the vector of the C3 and C5 substituents relative to the hydrogen bond acceptor (N2).

• 3-Iodo (C3): Iodine is superior to bromine or chlorine in this position due to its weaker C-X bond strength, facilitating rapid oxidative addition in Pd(0) cycles (Suzuki, Sonogashira) even under mild conditions. This allows for the attachment of complex "tail" regions of drug molecules late in the synthesis.

The "Fluorine Effect" at C5

The introduction of fluorine at the C5 position is not merely decorative; it serves three critical medicinal chemistry functions:

• Metabolic Blockade: The C5 position of 1-methylpyrazoles is electron-rich and prone to oxidative metabolism (CYP450-mediated hydroxylation). Fluorine substitution effectively blocks this metabolic soft spot.

• pKa Modulation: The electronegativity of fluorine pulls electron density from the ring, lowering the basicity of the N2 nitrogen. This can reduce off-target hERG binding, which often correlates with high basicity.

• Conformational Bias: Through the gauche effect or electrostatic repulsion with carbonyls in the binding pocket, the C5-F can lock the drug molecule into a bioactive conformation.

Validated Synthesis Protocol

The synthesis of this scaffold requires a nuanced approach to avoid destroying the C3-iodine handle.

The Challenge: Metal-Halogen Exchange vs. Deprotonation

Standard lithiation strategies using n-butyllithium (n-BuLi) are disastrous here. n-BuLi will preferentially attack the C3-Iodine (Lithium-Halogen exchange), removing the essential iodine atom.

The Solution: Use Lithium Diisopropylamide (LDA) . As a bulky, non-nucleophilic base, LDA kinetically favors the deprotonation of the acidic C5-proton over the attack on the iodine atom.

Step-by-Step Protocol

Based on methodologies adapted from EP 2956458 B1.

Reagents:

• Substrate: 3-Iodo-1-methyl-1H-pyrazole[1][2]

• Base: LDA (2.0 M in THF/heptane/ethylbenzene)[3]

• Electrophile: N-Fluorobenzenesulfonimide (NFSI)

• Solvent: Anhydrous Tetrahydrofuran (THF)

Procedure:

• Setup: Flame-dry a 3-neck round bottom flask under Nitrogen atmosphere.

• Solvation: Dissolve 3-Iodo-1-methyl-1H-pyrazole (1.0 eq) in anhydrous THF. Cool the solution to -78°C (Dry ice/acetone bath).

• Deprotonation: Add LDA (1.1 eq) dropwise over 20 minutes. Maintain internal temperature below -70°C.

  • Critical Checkpoint: Stir for 30 minutes at -78°C. The solution will contain the 5-lithio-3-iodo-1-methyl-1H-pyrazole species.

• Fluorination: Dissolve NFSI (1.2 eq) in a minimal amount of THF and add dropwise to the reaction mixture.

• Quench: After 1 hour, quench with saturated aqueous NH₄Cl solution while still cold.

• Workup: Extract with Ethyl Acetate (3x). Wash combined organics with water and brine. Dry over Na₂SO₄.[3]

• Purification: Silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes).

Yield Expectation: 75-85% as a white/off-white solid.

Workflow Visualization

Caption: Kinetic control using LDA is required to preserve the iodine handle while fluorinating position 5.

Functionalization Strategies (The Toolkit)

Once synthesized, the scaffold acts as a divergence point. The C3-Iodine is highly reactive toward Pd(0), while the C5-Fluorine remains inert under standard coupling conditions.

A. Suzuki-Miyaura Coupling (C3-Arylation)

This is the most common transformation, used to attach aryl or heteroaryl cores (e.g., in BACE1 inhibitors).

• Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄.

• Base: Cs₂CO₃ or K₃PO₄.

• Solvent: Dioxane/Water (4:1).

• Temp: 80-90°C.

• Outcome: The C5-F remains intact; the iodine is replaced by the boronic acid partner.

B. Sonogashira Coupling (C3-Alkynylation)

Used to introduce rigid alkyne linkers.

• Catalyst: PdCl₂(PPh₃)₂ / CuI.

• Base: Triethylamine (TEA) or DIPEA.

• Note: Requires deoxygenated solvents to prevent homocoupling of the alkyne.

C. Negishi Coupling (C3-Alkylation)

Useful for introducing alkyl chains if Suzuki fails due to beta-hydride elimination issues with alkyl-boronates.

• Reagent: Alkyl-Zinc halides.

• Catalyst: Pd₂(dba)₃ / XPhos.

Case Studies in Drug Discovery

Case Study 1: BACE1 Inhibitors (Alzheimer's Disease)

• Context: Beta-site amyloid precursor protein cleaving enzyme 1 (BACE1) is a prime target for reducing amyloid-beta plaques.

• Application: Researchers utilized the 5-fluoro-3-iodo-1-methyl-1H-pyrazole scaffold to synthesize Thiazin-2-amine derivatives .

• Mechanism: The pyrazole ring acts as a linker. The C5-fluorine was critical for optimizing the pKa to improve blood-brain barrier (BBB) permeability while maintaining potency against the enzyme.

• Source: EP 2956458 B1 (See References).[3]

Case Study 2: KRAS G12D Inhibitors (Oncology)

• Context: KRAS G12D is a mutation prevalent in pancreatic and colorectal cancers.

• Application: The scaffold was employed to build Oxazepin-5-one based inhibitors.

• Role: The 3-position was coupled to a bulky bicyclic core, while the 5-fluoro group modulated the electronic environment of the pyrazole, enhancing the binding affinity in the switch-II pocket of the KRAS protein.

• Source: WO 2025/194134 A1 (See References).

Physicochemical Comparison Table

Property	3-Iodo-1-methyl-1H-pyrazole (Parent)	5-Fluoro-3-iodo-1-methyl-1H-pyrazole (Scaffold)	Impact on Drug Design
C5 Reactivity	High (Metabolic Liability)	Low (Blocked)	Increases metabolic half-life ( ).
Lipophilicity	Moderate	Increased	Improves membrane permeability.
N2 Basicity	Higher	Lower	Reduces hERG liability; alters H-bond strength.
C3 Reactivity	High (Iodine)	High (Iodine)	Retains excellent coupling efficiency.

Divergent Synthesis Map

The following diagram illustrates how this single scaffold can generate diverse chemical libraries.

Caption: The C3-iodine handle allows rapid divergence into distinct chemical spaces while the C5-F remains constant.

References

• European Patent Office. (2015). Heteroaryl-substituted hexahydropyrano[3,4-d][1,3]thiazin-2-amine compounds (EP 2956458 B1). [Link][3]

• World Intellectual Property Organization. (2025).[4] Linearly substituted oxazepin-5-one KRAS-G12D inhibitors (WO 2025/194134 A1).

• Mykhailiuk, P. K. (2021).[3][5] Fluorinated Pyrazoles: From Synthesis to Applications. Chemical Reviews, 121(3), 1670–1715.[5] [Link]

• Bentham Science. (2018). Roles of Fluorine in Drug Design and Drug Action.[4][6] Current Drug Discovery Technologies. [Link]

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• 6. researchgate.net [researchgate.net]

Physicochemical Profiling & Solubility Determinants of Fluoro-Iodo-Methyl-Pyrazoles: A Technical Guide

Executive Technical Summary

Fluoro-iodo-methyl-pyrazoles represent a high-value, yet physicochemically challenging scaffold in modern medicinal chemistry. Often utilized as "magic bullet" intermediates for kinase inhibitors and agrochemicals, these trisubstituted heterocycles offer a unique trifecta of properties: metabolic stability (via Fluorine), orthogonal reactivity (via Iodine), and steric/lipophilic modulation (via Methylation).

However, this utility comes at a cost. The interplay between the sigma-hole interactions of the iodine atom and the dipolar nature of the pyrazole core frequently results in "brick dust" solids—compounds with high crystal lattice energy and poor aqueous solubility. This guide provides a structural analysis of these properties and defines a self-validating protocol for accurate solubility determination.

Part 1: Molecular Architecture & Physicochemical Profiles

To understand the solubility behavior of a molecule like 4-fluoro-3-iodo-1-methyl-1H-pyrazole , one must deconstruct the electronic and steric contributions of each substituent on the pyrazole core.

The Substituent Triad

The physicochemical profile is dictated by three competing vectors:

Substituent	Position (Typ.)	Primary Effect	Physicochemical Impact
Fluorine (-F)	C-4	Electronic Withdrawal	Lowers pKa of the conjugated acid (less basic N2). Increases metabolic stability against CYP450 oxidation.
Iodine (-I)	C-3 or C-5	Halogen Bonding	Creates a positive electrostatic potential cap ( -hole), promoting strong intermolecular N···I interactions. Increases LogP significantly.
Methyl (-CH₃)	N-1	Lipophilicity	Caps the H-bond donor (NH). Prevents tautomerization. Increases LogP (+0.5 units approx). Lowers Melting Point relative to NH analogs (disruption of H-bond network).

Electronic Landscape & pKa

Unsubstituted pyrazole is a weak base (

). The introduction of a highly electronegative fluorine at C-4 exerts a strong inductive effect (-I), pulling electron density away from the pyrazole nitrogens.

• Consequence: The basicity of N-2 decreases, making the molecule less likely to protonate at physiological pH (7.4). This ensures the molecule remains neutral, maximizing membrane permeability but limiting solubility contributions from ionization.

Visualization of Physicochemical Logic

Figure 1: Structural Activity Relationship (SAR) map detailing how specific substituents drive the physicochemical properties of the pyrazole scaffold.[1][2]

Part 2: The Solubility Paradox & Crystal Lattice Energy

The Halogen Bond Factor

While fluorine and methyl groups behave predictably, the iodine atom introduces a supramolecular complexity known as Halogen Bonding (XB) . Unlike smaller halogens, Iodine is highly polarizable. It exhibits a region of positive electrostatic potential on its outer surface, opposite the C-I bond, known as the

-hole .

• Mechanism: In the solid state, the basic N-2 of one pyrazole molecule donates electron density into the

  -hole of the Iodine on a neighboring molecule.

• Result: This forms robust N···I–C catemeric chains (linear polymeric structures) within the crystal lattice.

• Solubility Impact: To dissolve the solid, the solvent must overcome this significant lattice energy. Standard organic solvents (MeOH, DCM) work well, but aqueous media fail to break these interactions efficiently, leading to extremely low aqueous solubility (< 10 µM is common).

The "Brick Dust" Phenomenon

Fluoro-iodo-methyl-pyrazoles often fall into the "brick dust" category:

• High Melting Point: Driven by N···I halogen bonding.

• High LogP: Driven by the lipophilic Iodine and Methyl groups.

• Low Aqueous Solubility: The General Solubility Equation (GSE) predicts that as MP and LogP rise, solubility (

  ) crashes:

Part 3: Experimental Characterization Protocols

Trustworthiness Principle: Predictive models (like ClogP) often fail for iodinated compounds because they underestimate the

-hole effect. Therefore, empirical determination via Thermodynamic Solubility is the gold standard.[3] Kinetic methods (precipitation from DMSO) are insufficient due to supersaturation risks.

Protocol: Thermodynamic Solubility (Shake-Flask Method)

Objective: Determine the equilibrium solubility of the crystalline solid in pH 7.4 phosphate buffer.

Materials:

• Test Compound (Solid, >95% purity).[4]

• Phosphate Buffer (PBS), pH 7.4.[5]

• 0.45 µm PVDF Syringe Filters (Low binding).

• HPLC-UV or LC-MS/MS system.[6]

Workflow:

• Supersaturation: Weigh approx. 2-5 mg of solid compound into a 4 mL glass vial. Add 1 mL of PBS. (Ensure visible undissolved solid remains; if it dissolves, add more solid).

• Equilibration: Cap tightly. Place on an orbital shaker (500 rpm) or rotator at 25°C for 24 to 48 hours . Note: Iodine-containing compounds can be slow to equilibrate due to heavy crystal packing.

• Phase Separation: Centrifuge at 10,000 rpm for 10 minutes.

• Filtration: Carefully draw the supernatant and pass through a 0.45 µm PVDF filter. Discard the first 20% of filtrate to account for non-specific binding to the filter membrane.

• Quantification: Dilute the filtrate with Acetonitrile (1:1) to prevent precipitation. Inject onto HPLC. Calculate concentration against a standard curve prepared in DMSO/Buffer.

Visualization of Analytical Workflow

Figure 2: Step-by-step workflow for thermodynamic solubility determination, ensuring equilibrium conditions are met.

Part 4: Synthetic Implications & References

Why persist with such insoluble building blocks? The answer lies in synthetic orthogonality .

• Selective Functionalization: The Iodine atom is an excellent handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira).

• Regiocontrol: The Fluorine atom directs lithiation. For example, Lithium-Halogen exchange at the Iodine position is faster than deprotonation, but the presence of Fluorine can acidify adjacent protons (C-5), allowing for "Halogen Dance" rearrangements if not carefully controlled.

References

• Cooper, G. A., et al. (2017). Halogen bonding properties of 4-iodopyrazole and 4-bromopyrazole explored by rotational spectroscopy and ab initio calculations.[7][8][9] Journal of Chemical Physics.[7][8] Link[7]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 166793410, 4-fluoro-3-iodo-1-methyl-1H-Pyrazole. PubChem.[10][11][12] Link

• Vana, R., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole. Crystals (MDPI).[4] Link

• Enamine Ltd. (n.d.). Shake-Flask Aqueous Solubility Assay Protocol. Enamine.net. Link

• Sigma-Aldrich. (n.d.). Product Specification: 4-Iodo-1-methyl-1H-pyrazole.[11] SigmaAldrich.com. Link

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• 10. 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid | C6H6F2N2O2 | CID 18983008 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 12. 3-Iodo-1-methyl-1H-pyrazole 95 92525-10-5 [sigmaaldrich.com]

Precision Functionalization of 1-Methyl-1H-Pyrazole: A Mechanistic Handbook

Executive Summary

1-Methyl-1H-pyrazole is a deceptively simple heteroaromatic scaffold that serves as a linchpin in modern medicinal chemistry (e.g., Sildenafil, Celecoxib, Fomepizole). Its functionalization is governed by a stark dichotomy between electronic nucleophilicity and proton acidity .

This guide moves beyond generic "heterocycle chemistry" to provide a rigorous, mechanism-first approach to selectively targeting the C5 (Acidic/Kinetic) , C4 (Nucleophilic) , and C3 (Distal) positions. We address the often-overlooked competition between lateral lithiation (N-methyl) and ring lithiation, providing validated protocols to control these pathways.

Part 1: The Electronic Landscape & Reactivity Map

To manipulate 1-methylpyrazole, one must understand its electronic bias. The molecule possesses distinct reactive centers governed by Hard-Soft Acid-Base (HSAB) theory and frontier molecular orbitals.

• C4 Position (Nucleophilic): The highest HOMO coefficient resides here. It is the preferred site for Electrophilic Aromatic Substitution (SEAr) such as halogenation and nitration.

• C5 Position (Acidic/Anionic): The C5-proton is the most acidic ring proton (pKa ~29.4 in DMSO) due to the inductive effect of the adjacent pyrrole-like nitrogen (N1). However, it competes with the N-methyl protons under kinetic conditions.

• C3 Position (Distal): Electronically similar to C5 but sterically and inductively more remote. Direct access often requires blocking C4/C5 or using specific directing groups.

Visualization: The Regioselectivity Compass

Figure 1: Reactivity map illustrating the divergent chemical pathways accessible from the core scaffold.

Part 2: The C5 Gateway – Lithiation & C-H Activation

The functionalization of C5 is the most common entry point for carbon-carbon bond formation, but it is fraught with a "Kinetic vs. Thermodynamic" trap.

The Mechanistic Trap: Lateral vs. Ring Lithiation

Contrary to standard models where ring protons are always removed first, 1-methylpyrazole undergoes lateral lithiation (deprotonation of the methyl group) under kinetic control, followed by rearrangement to the thermodynamically stable C5-lithio species.

• Kinetic Product: N-CH2Li (Favored at -78°C, short reaction times).

• Thermodynamic Product: C5-Li (Favored at > -20°C or longer equilibration).

Protocol 1: Regioselective C5-Formylation (Thermodynamic Control)

Target: 1-Methyl-1H-pyrazole-5-carbaldehyde

Reagents: n-Butyllithium (n-BuLi), THF, DMF.

• Preparation: Charge a flame-dried flask with 1-methylpyrazole (1.0 equiv) and anhydrous THF (0.5 M concentration). Cool to -78°C under Argon.

• Lithiation: Add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise over 15 minutes.

  • Critical Step: Stir at -78°C for 30 minutes, then allow the solution to warm to 0°C and stir for 1 hour. This thermal shift drives the rearrangement from the kinetic N-lithiomethyl species to the stable C5-lithiopyrazole.

• Trapping: Cool back to -78°C. Add anhydrous DMF (1.5 equiv) dropwise.

• Workup: Warm to room temperature (RT). Quench with sat. NH4Cl. Extract with EtOAc.

• Validation: 1H NMR should show a singlet aldehyde proton ~9.8 ppm and disappearance of the C5-H signal.

Visualization: The Lithiation Migration

Figure 2: The critical rearrangement step required to secure C5 regioselectivity.

Part 3: The C4 Hub – Electrophilic Substitution

The C4 position is the "nucleophilic engine" of the pyrazole ring. Functionalization here does not require strong bases; it requires controlled electrophiles.

Protocol 2: C4-Iodination (Precursor for Cross-Coupling)

Target: 4-Iodo-1-methyl-1H-pyrazole

Reagents: N-Iodosuccinimide (NIS), Acetonitrile (MeCN).

• Setup: Dissolve 1-methylpyrazole (1.0 equiv) in MeCN (0.2 M).

• Addition: Add NIS (1.1 equiv) portion-wise at RT.

  • Note: Shield from light to prevent radical side reactions.

• Monitoring: Reaction is typically complete in 2–4 hours. Monitor by TLC (Hexane/EtOAc).

• Workup: Remove solvent. Redissolve in EtOAc and wash with 10% Na2S2O3 (to remove iodine color) and brine.

• Why this works: The C4 position has the highest electron density. C3 and C5 are deactivated relative to C4, ensuring >95% regioselectivity without blocking groups.

Part 4: Transition Metal Catalyzed C-H Activation

Modern drug discovery favors direct C-H activation to avoid halogenated intermediates. However, Pd-catalyzed arylation of 1-methylpyrazole often yields mixtures of C5 and C4 products.[1]

Strategy: The "Blocking Group" Approach

To achieve exclusive C5-arylation without cryogenic lithiation, use a removable blocking group (e.g., ester or carboxylic acid) at C4.

Workflow:

• Substrate: Ethyl 1-methyl-1H-pyrazole-4-carboxylate.

• C-H Activation: Pd(OAc)2 (5 mol%), PPh3, K2CO3, Aryl Bromide.

• Result: Exclusive C5-arylation due to the steric and electronic blocking at C4.

• Decarboxylation: Hydrolysis and thermal decarboxylation yield the 1-methyl-5-arylpyrazole.

Summary of Quantitative Data

Reaction Type	Target Position	Key Reagent	Conditions	Major Product	Selectivity Driver
Lithiation	C5	n-BuLi	-78°C → 0°C	5-Li-pyrazole	Thermodynamic Stability
Lithiation	N-Methyl	n-BuLi	-78°C (Quench fast)	N-CH2-Li	Kinetic Acidity
Halogenation	C4	NIS / NBS	MeCN, RT	4-Halo-pyrazole	HOMO Coefficient (Nucleophilicity)
C-H Arylation	C5	Pd(OAc)2	120°C, Base	5-Aryl-pyrazole	Acidity of C5-H + C4 Blocking

References

• Regioselectivity in Lithiation of 1-methylpyrazole. Iddon, B. et al.[1][2] Organic & Biomolecular Chemistry, 2006. Mechanistic insight into the kinetic (N-methyl) vs thermodynamic (C5) lithiation pathways.

• Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate. Rahali, A. et al.[1] Comptes Rendus Chimie, 2025.[1] Protocol for using C4-ester blocking groups to control Pd-catalyzed C-H activation.

• Practical synthetic method for functionalized 1-methyl-3/5-(trifluoromethyl)-1H-pyrazoles. Tairov, M. et al.[2][3] Journal of Organic Chemistry (Enamine/ACS), 2020. Detailed flow chemistry and batch protocols for handling fluorinated pyrazole scaffolds.

• Fomepizole for the treatment of ethylene glycol poisoning. Brent, J. et al.[4][5] New England Journal of Medicine. Clinical application of 4-methylpyrazole (Fomepizole).

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Practical synthetic method for functionalized 1-methyl-3/5-(trifluoromethyl)-1H-pyrazoles - Enamine [enamine.net]
• 4. Treatment of patients with ethylene glycol or methanol poisoning: focus on fomepizole - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fomepizole for the treatment of ethylene glycol poisoning. Methylpyrazole for Toxic Alcohols Study Group - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 5-Fluoro-3-iodo-1-methyl-1H-pyrazole from 1,3-Dicarbonyls

Introduction

The pyrazole scaffold is a cornerstone in medicinal chemistry and drug development, with its derivatives exhibiting a wide spectrum of biological activities. The strategic introduction of halogens, such as fluorine and iodine, onto the pyrazole ring can significantly modulate a molecule's pharmacokinetic and pharmacodynamic properties. Fluorine can enhance metabolic stability and binding affinity, while iodine serves as a versatile synthetic handle for further molecular elaboration through cross-coupling reactions. This guide provides a comprehensive overview and detailed protocols for a plausible synthetic route to 5-fluoro-3-iodo-1-methyl-1H-pyrazole, a potentially valuable building block for novel therapeutics, starting from readily available 1,3-dicarbonyl compounds.

This document is intended for researchers, scientists, and drug development professionals. It aims to provide not only a step-by-step experimental guide but also the scientific rationale behind the chosen synthetic strategy and methodologies.

Synthetic Strategy Overview

The synthesis of 5-fluoro-3-iodo-1-methyl-1H-pyrazole from a 1,3-dicarbonyl precursor is a multi-step process that requires careful consideration of regioselectivity. The classical Knorr pyrazole synthesis, involving the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine, serves as the foundational step.[1][2] The use of methylhydrazine introduces a challenge in controlling the regiochemistry of the resulting pyrazole.[2][3] Our proposed strategy is designed to navigate this challenge and achieve the desired substitution pattern through a logical sequence of pyrazole formation, followed by regioselective iodination and fluorination.

The overall synthetic workflow can be visualized as follows:

Caption: Proposed synthetic workflow for 5-fluoro-3-iodo-1-methyl-1H-pyrazole.

Part 1: Synthesis of the 1-Methyl-1H-pyrazole Intermediate

The initial step involves the synthesis of a 1-methyl-1H-pyrazole intermediate. For this application note, we will theoretically start with a readily available 1,3-dicarbonyl compound, such as acetylacetone, to illustrate the principles of the Knorr pyrazole synthesis. It is important to note that the reaction of unsymmetrical 1,3-dicarbonyls with methylhydrazine can lead to a mixture of regioisomers.[1] For the synthesis of a specific isomer, purification by chromatography is often necessary.

Protocol 1: Synthesis of 1,3,5-trimethyl-1H-pyrazole (as a model)

This protocol describes the synthesis of 1,3,5-trimethyl-1H-pyrazole from acetylacetone and methylhydrazine. This serves as a foundational example of pyrazole synthesis from a 1,3-dicarbonyl.

Materials:

• Acetylacetone (2,4-pentanedione)

• Methylhydrazine

• Ethanol

• Glacial Acetic Acid

• Sodium bicarbonate (saturated aqueous solution)

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve acetylacetone (10.0 g, 0.1 mol) in ethanol (100 mL).

• Slowly add glacial acetic acid (1 mL) to the solution.

• With gentle stirring, add methylhydrazine (4.6 g, 0.1 mol) dropwise to the mixture at room temperature. An exothermic reaction may be observed.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate (100 mL) and transfer to a separatory funnel.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by fractional distillation or column chromatography on silica gel to yield 1,3,5-trimethyl-1H-pyrazole.

Part 2: Regioselective Iodination of the Pyrazole Ring

The introduction of iodine onto the pyrazole ring is a crucial step. Electrophilic iodination of pyrazoles typically occurs at the C4 position, which is the most electron-rich and sterically accessible.[4] However, to achieve the desired 3-iodo substitution, a different strategy may be required, or a starting pyrazole with a directing group might be necessary. For the purpose of this guide, we will detail a general method for C4 iodination, which is a common transformation. It should be noted that achieving C3 iodination directly on an unsubstituted 1-methyl pyrazole via electrophilic substitution is challenging and may require a more advanced, multi-step approach not covered by this general guide. One potential strategy involves the use of a blocking group at the C4 position.

Protocol 2: Electrophilic Iodination of a 1-Methyl-1H-pyrazole Intermediate

This protocol outlines a general procedure for the iodination of a pyrazole ring using N-iodosuccinimide (NIS), a mild and effective iodinating agent.[4]

Materials:

• 1-Methyl-1H-pyrazole intermediate

• N-Iodosuccinimide (NIS)

• Acetonitrile

• Trifluoroacetic acid (TFA) (optional, as a catalyst)

• Saturated aqueous sodium thiosulfate solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Standard glassware for organic synthesis

Procedure:

• In a 100 mL round-bottom flask, dissolve the 1-methyl-1H-pyrazole intermediate (1.0 eq) in acetonitrile (20 mL).

• Add N-iodosuccinimide (1.1 eq). For less reactive substrates, a catalytic amount of trifluoroacetic acid can be added.

• Stir the reaction mixture at room temperature. The reaction progress should be monitored by TLC. If the reaction is sluggish, it can be gently heated to 40-50 °C.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (20 mL) to reduce any unreacted NIS.

• Extract the mixture with ethyl acetate (3 x 30 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (30 mL) and brine (30 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the iodinated pyrazole.

Part 3: Regioselective Fluorination of the Iodinated Pyrazole

The final step is the introduction of a fluorine atom at the C5 position. Direct electrophilic fluorination of pyrazoles can be achieved using reagents such as Selectfluor®.[5][6] The regioselectivity of this reaction is influenced by the substituents already present on the pyrazole ring.

Protocol 3: Electrophilic Fluorination of 3-Iodo-1-methyl-1H-pyrazole

This protocol describes a general method for the fluorination of a pyrazole ring using Selectfluor®.

Materials:

• 3-Iodo-1-methyl-1H-pyrazole intermediate

• Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate))

• Acetonitrile

• Water

• Dichloromethane

• Brine

• Anhydrous sodium sulfate

• Standard glassware for organic synthesis

Procedure:

• In a 50 mL round-bottom flask, dissolve the 3-iodo-1-methyl-1H-pyrazole intermediate (1.0 eq) in a mixture of acetonitrile and water (e.g., 9:1 v/v).

• Add Selectfluor® (1.2 eq) portion-wise to the stirred solution at room temperature.

• Stir the reaction mixture for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Once the starting material is consumed, dilute the reaction mixture with water (20 mL).

• Extract the product with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the final product, 5-fluoro-3-iodo-1-methyl-1H-pyrazole.

Data Summary

The following table provides hypothetical, yet expected, data for the synthesis of a model compound following the described protocols. Actual results may vary depending on the specific substrates and reaction conditions.

Step	Product	Starting Material	Reagents	Yield (%)	Purity (%)
1	1,3,5-Trimethyl-1H-pyrazole	Acetylacetone	Methylhydrazine	75-85	>95 (after purification)
2	4-Iodo-1,3,5-trimethyl-1H-pyrazole	1,3,5-Trimethyl-1H-pyrazole	NIS	60-70	>98 (after purification)
3	5-Fluoro-4-iodo-1,3-dimethyl-1H-pyrazole*	4-Iodo-1,3,5-trimethyl-1H-pyrazole	Selectfluor®	40-50	>98 (after purification)

*Note: The fluorination of 4-iodo-1,3,5-trimethyl-1H-pyrazole might lead to a different regioisomer than the target molecule of this guide. This table is for illustrative purposes of the expected outcomes of each reaction type.

Mechanistic Insights

The synthesis of the pyrazole ring and its subsequent functionalization are governed by fundamental principles of organic chemistry.

Caption: Simplified mechanistic pathways for pyrazole synthesis and functionalization.

The Knorr synthesis proceeds through the condensation of a hydrazine with a 1,3-dicarbonyl compound to form a hydrazone intermediate, which then undergoes intramolecular cyclization and dehydration to yield the aromatic pyrazole ring. The subsequent iodination and fluorination reactions are examples of electrophilic aromatic substitution, where the electron-rich pyrazole ring attacks an electrophilic iodine or fluorine species.[4] The regioselectivity of these substitutions is dictated by the electronic and steric effects of the substituents on the pyrazole ring.

Safety Considerations

• Methylhydrazine is toxic and a suspected carcinogen. Handle with extreme caution in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

• N-Iodosuccinimide (NIS) and Selectfluor® are oxidizing agents and should be handled with care. Avoid contact with skin and eyes.

• Trifluoroacetic acid (TFA) is corrosive. Handle in a fume hood with appropriate PPE.

• Always consult the Safety Data Sheets (SDS) for all reagents before use.

Conclusion

The synthesis of 5-fluoro-3-iodo-1-methyl-1H-pyrazole from 1,3-dicarbonyl precursors is a feasible yet challenging endeavor that highlights key principles of heterocyclic chemistry and regioselective functionalization. This guide provides a foundational framework and detailed protocols to aid researchers in the synthesis of this and related functionalized pyrazoles. The successful execution of this synthetic route will provide access to a versatile building block for the development of novel chemical entities in the pharmaceutical and agrochemical industries.

References

• Vertex AI Search. (2024). Regioselective Synthesis of Highly Functionalized Pyrazoles from N-Tosylhydrazones.
• ACS Publications. (2019). Regioselective Synthesis of Highly Functionalized Pyrazoles from N-Tosylhydrazones. Organic Letters.
• RSC Publishing. (n.d.). Electrophilic ring fluorination of 3,5-disubstituted pyrazoles: application to the formal synthesis of a neprilysin inhibitor key intermediate. New Journal of Chemistry.
• RSC Publishing. (n.d.). Regioselective synthesis of functionalized pyrazole-chalcones via a base mediated reaction of diazo compounds with pyrylium salts. Organic & Biomolecular Chemistry.
• ACS Publications. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry.
• ResearchGate. (n.d.). Microwave-mediated pyrazole fluorinations using Selectfluor®.
• ACS Publications. (2010). New Synthesis of Fluorinated Pyrazoles. Organic Letters.
• RSC Publishing. (2021). Regioselective synthesis of functionalized pyrazole-chalcones via a base mediated reaction of diazo compounds with pyrylium salts. Organic & Biomolecular Chemistry.
• Google Patents. (n.d.). US9302994B2 - Process for the preparation of 5-fluoro-1H-pyrazoles.
• PMC. (n.d.). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.
• Benchchem. (n.d.). An In-depth Technical Guide to the Electrophilic Iodination of Pyrazole for the Synthesis of 4-Iodopyrazole.
• ACS Publications. (2011). A Novel Synthesis of Fluorinated Pyrazoles via Gold(I)-Catalyzed Tandem Aminofluorination of Alkynes in the Presence of Selectfluor. Organic Letters.
• PMC. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review.
• PMC. (2025). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions.
• Benchchem. (n.d.). A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals.
• Google Patents. (n.d.). WO2014012975A1 - Process for the preparation of 5-fluoro-1h-pyrazoles.
• University of Mississippi eGrove. (2020). Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions.
• ACS Publications. (2020). Fluorinated Pyrazoles: From Synthesis to Applications. Chemical Reviews.
• Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.
• PubMed. (2010). New synthesis of fluorinated pyrazoles.

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 3. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Electrophilic ring fluorination of 3,5-disubstituted pyrazoles: application to the formal synthesis of a neprilysin inhibitor key intermediate - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Precision Sonogashira Coupling of 3-Iodo-Pyrazoles: Overcoming Electronic and Steric Deactivation

Topic: Sonogashira Cross-Coupling Protocols Using 3-Iodo-Pyrazoles Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary & Strategic Rationale

The pyrazole scaffold is ubiquitous in kinase inhibitors (e.g., Crizotinib, Ruxolitinib) due to its ability to function as a bioisostere for the imidazole ring and its favorable hydrogen-bonding profile. However, functionalizing the 3-position of the pyrazole ring via Sonogashira cross-coupling presents distinct challenges compared to the more reactive 4-iodopyrazoles.

The "3-Position Problem":

• N-Coordination: The proximity of the pyrazole nitrogen (N2) to the C3-iodine bond allows the nitrogen lone pair to coordinate with the Palladium catalyst, potentially poisoning the active species.

• Acidity: The N-H proton (pKa ~14) in unprotected pyrazoles can quench the acetylide intermediate or consume the base, stalling the catalytic cycle.

• Electronic Deactivation: The C3 position is more electron-deficient than C4, making the oxidative addition step slower and requiring more active catalyst systems.

This guide provides two field-proven protocols: a Robust Copper-Cocatalyzed Method for standard synthesis and a High-Fidelity Copper-Free Method for sensitive substrates prone to Glaser homocoupling.

Mechanistic Insight & Optimization Logic

To achieve high yields, one must interrupt the "Poisoning Pathway" where the substrate sequesters the catalyst.

Diagram 1: Catalytic Cycle & Inhibition Pathways

This diagram illustrates the standard catalytic cycle alongside the specific "trap" states caused by the 3-iodopyrazole nitrogen.

Caption: The primary failure mode in 3-iodopyrazole coupling is the formation of stable, inactive Pd-N complexes (Red Box) prior to transmetallation.

Critical Pre-Reaction Decisions: The Protection Strategy

Do not attempt this coupling on unprotected 3-iodopyrazoles unless absolutely necessary. The free N-H proton is the primary cause of low yields.

Protecting Group (PG)	Stability	Removal Condition	Recommendation
THP (Tetrahydropyran)	High	Mild Acid (HCl/MeOH)	Preferred. Steric bulk prevents N-coordination.
SEM (Trimethylsilylethoxymethyl)	Very High	TBAF or Acid	Excellent for late-stage functionalization.
Boc (tert-Butyloxycarbonyl)	Low	Acid / Thermal	Avoid. Unstable under basic Sonogashira conditions (heating >60°C).
Methyl/Benzyl	Permanent	Difficult/Impossible	Use only if the alkyl group is part of the final drug target.

Protocol A: The "Workhorse" Method (Copper-Cocatalyzed)

Best for: Routine synthesis, stable alkynes, and protected pyrazoles.

Reagents & Stoichiometry

• Substrate: 1-Protected-3-iodo-1H-pyrazole (1.0 equiv)

• Alkyne: Terminal Acetylene (1.2 – 1.5 equiv)

• Catalyst: Pd(PPh₃)₂Cl₂ (3–5 mol%)

  • Why: The triphenylphosphine ligands are bulky enough to discourage N-coordination but labile enough to allow the reaction.

• Co-Catalyst: CuI (2–3 mol%)

  • Note: Keep CuI loading low to minimize homocoupling.

• Base: Triethylamine (Et₃N) or Diethylamine (Et₂NH) (3.0 equiv)

• Solvent: DMF (Anhydrous) or THF/Et₃N (1:1 mix)

Step-by-Step Procedure

• Degassing (Critical): Place the solid Pd catalyst, CuI, and protected pyrazole in a reaction vial. Seal and purge with Argon/Nitrogen for 5 minutes. Oxygen promotes Glaser homocoupling of the alkyne.

• Solvent Addition: Add anhydrous DMF and the amine base via syringe under inert atmosphere.

• Alkyne Addition: Add the terminal alkyne last. If the alkyne is a solid, add it in step 1.

• Reaction: Stir at Room Temperature for 1 hour.

  • Checkpoint: If no reaction occurs (monitor by TLC/LCMS), heat to 50–60°C . 3-iodopyrazoles often require mild heating compared to aryl iodides.

• Workup: Dilute with EtOAc, wash 3x with water (to remove DMF) and 1x with brine. Dry over Na₂SO₄.[1]

• Purification: Flash chromatography. Pyrazoles often streak on silica; add 1% Et₃N to the eluent if necessary.

Protocol B: The "High-Fidelity" Method (Copper-Free)

Best for: Sensitive alkynes, avoiding homocoupling, or when trace copper contamination is unacceptable (e.g., pharmaceutical intermediates).

Reagents & Stoichiometry

• Substrate: 1-Protected-3-iodo-1H-pyrazole (1.0 equiv)

• Alkyne: Terminal Acetylene (1.5 equiv)

• Catalyst: Pd(OAc)₂ (5 mol%) + XPhos or SPhos (10 mol%)

  • Why: Buchwald biaryl phosphine ligands (XPhos) create a highly active Pd(0) species that facilitates oxidative addition into the electron-rich/deactivated 3-iodo bond without needing Copper activation of the alkyne.

• Base: Cs₂CO₃ (2.0 equiv)

• Solvent: Acetonitrile (MeCN) or 1,4-Dioxane

Step-by-Step Procedure

• Setup: In a glovebox or under strict Argon flow, combine Pd(OAc)₂, Ligand (XPhos), Cs₂CO₃, and the pyrazole substrate.

• Activation: Add solvent and stir for 5 minutes to allow Ligand-Pd complexation (solution often turns yellow/orange).

• Alkyne Addition: Add the alkyne via syringe.

• Heating: Heat to 80°C . Copper-free variants require higher energy to drive the carbopalladation step (or direct deprotonation mechanism).

• Monitoring: Reaction times are typically longer (4–12 hours).

• Workup: Filter through a Celite pad to remove insoluble carbonate salts. Concentrate and purify.

Troubleshooting & Optimization Guide

Diagram 2: Optimization Decision Tree

Use this workflow to diagnose and fix reaction failures.

Caption: Systematic troubleshooting for 3-iodopyrazole coupling failures.

Common Issues Table

Symptom	Diagnosis	Corrective Action
Starting Material Intact	Catalyst Poisoning / Low Reactivity	Switch to Pd(dppf)Cl₂ . The bidentate ligand prevents pyrazole N-coordination. Increase temp to 80°C.
Dimer Formation (R-C≡C-C≡C-R)	Glaser Homocoupling	Remove CuI (Use Protocol B). If CuI is required, add the alkyne slowly (syringe pump) to keep its concentration low.
De-iodination (H-Pyrazole)	Reduction of C-I bond	Solvent is not anhydrous (proton source). Ensure strict drying of DMF/THF.

References

• Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction conditions. Source: Arkivoc (2014).[2][3] URL:[Link] Relevance: Foundational text on protecting group strategies (EtOEt) specifically for 3-iodopyrazoles.

• Sonogashira Cross-Coupling Reactions of Halogenated Heterocycles. Source: Chinchilla, R., & Nájera, C. (Chemical Reviews). URL:[Link] Relevance: Authoritative review covering the mechanism and ligand effects for deactivated heterocycles.

• Recent Advances in Pyrazole-based Protein Kinase Inhibitors. Source: Eco-Vector Journals (2025). URL:[Link] Relevance: Contextualizes the application of these protocols in modern drug discovery.

• Copper-free Sonogashira coupling: A Review. Source: Liang, Y., et al. (2011). URL:[Link] Relevance: Provides the basis for the Pd/XPhos copper-free protocol adaptation.

Sources

• 1. ijnc.ir [ijnc.ir]
• 2. researchgate.net [researchgate.net]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]

C-H activation methods for functionalizing 5-Fluoro-1-methyl-pyrazole

Application Note: C-H Activation Strategies for 5-Fluoro-1-methyl-pyrazole

Executive Summary

The functionalization of 5-Fluoro-1-methyl-pyrazole (5-F-1-MP) represents a high-value challenge in medicinal chemistry. While the pyrazole core is ubiquitous in therapeutics (e.g., Celecoxib, Sildenafil), the introduction of a fluorine atom at the C5 position drastically alters the electronic landscape of the ring, blocking the most reactive C-H bond (C5) and deactivating the remaining C3 and C4 positions via inductive withdrawal (

effect).

This Application Note provides validated protocols for the regioselective functionalization of 5-F-1-MP. Unlike standard 1-methylpyrazole, which favors C5-electrophilic activation, the 5-fluoro derivative requires tailored catalytic systems to access the C4 (electronic preference) or C3 (steric/directed preference) positions without triggering competitive C-F bond cleavage (defluorination).

Substrate Analysis & Reactivity Map

The 5-F-1-MP scaffold presents a unique "push-pull" electronic environment. The N1-methyl group is electron-donating, while the C5-fluorine is strongly electron-withdrawing.

• C5 Position: Blocked by Fluorine. High risk of oxidative addition (C-F activation) with electron-rich metal catalysts (e.g., Ni(0)).

• C4 Position: The "Beta" position. It is the most nucleophilic site remaining, favored by electrophilic palladation (

  -like) and Concerted Metalation-Deprotonation (CMD).

• C3 Position: The "Alpha" position to N2. Sterically accessible but electronically electron-poor due to proximity to N2. Accessible via Iridium-catalyzed borylation (steric control) or Ruthenium-catalyzed directing group chemistry (coordination to N2).

Figure 1: Reactivity landscape of 5-Fluoro-1-methyl-pyrazole. C4 is the primary target for arylation; C3 is accessible via borylation.

Protocol A: C4-Selective Direct Arylation (Pd-Catalyzed)

Objective: Introduction of aryl groups at the C4 position. Mechanism: Concerted Metalation-Deprotonation (CMD). The carbonate base assists in cleaving the C4-H bond, which is acidified by the adjacent EWG (Fluorine).

Materials:

• Substrate: 5-Fluoro-1-methyl-pyrazole (1.0 equiv)

• Coupling Partner: Aryl Bromide (Ar-Br) (1.2 equiv)

• Catalyst: Palladium(II) Acetate [Pd(OAc)₂] (5 mol%)

• Ligand: Triphenylphosphine (PPh₃) (10 mol%) or XPhos (for sterically demanding Ar-Br)

• Base: Potassium Carbonate (K₂CO₃) (2.0 equiv)[1]

• Additive: Pivalic Acid (PivOH) (30 mol%) - Crucial for CMD mechanism.

• Solvent: N,N-Dimethylacetamide (DMA) [Anhydrous]

Step-by-Step Methodology:

• Setup: In a glovebox or under a stream of Argon, charge a dried Schlenk tube with Pd(OAc)₂ (5 mol%), Ligand (10 mol%), K₂CO₃ (2.0 equiv), and PivOH (30 mol%).

• Addition: Add the Aryl Bromide (1.2 equiv) and 5-Fluoro-1-methyl-pyrazole (1.0 equiv).

• Solvation: Add anhydrous DMA (0.2 M concentration relative to pyrazole). Seal the tube with a Teflon-lined cap.

• Reaction: Heat the mixture to 110°C for 16 hours.

  • Note: Do not exceed 130°C to minimize defluorination risks.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with water (3x) to remove DMA. Dry organic layer over Na₂SO₄.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Expert Insight: The addition of Pivalic Acid is non-negotiable. It acts as a "proton shuttle," lowering the energy barrier for C-H bond cleavage at the C4 position, which is otherwise electronically deactivated by the fluorine atom [1].

Protocol B: C4/C3-Selective Borylation (Ir-Catalyzed)

Objective: Synthesis of Pyrazolyl-Boronate Esters (Versatile intermediates). Mechanism: Steric-controlled C-H activation.[2][3] The active catalyst is an Iridium-tris(boryl) species.

Materials:

• Substrate: 5-Fluoro-1-methyl-pyrazole (1.0 equiv)

• Borylating Agent: Bis(pinacolato)diboron (B₂pin₂) (0.6 equiv - using excess substrate to control selectivity)

• Pre-Catalyst: [Ir(OMe)(cod)]₂ (1.5 mol%)

• Ligand: 4,4’-Di-tert-butyl-2,2’-dipyridyl (dtbpy) (3.0 mol%)

• Solvent: THF or MTBE (Anhydrous)

Step-by-Step Methodology:

• Catalyst Generation: In a glovebox, mix [Ir(OMe)(cod)]₂, dtbpy, and B₂pin₂ in THF (2 mL). The solution should turn deep brown/red, indicating formation of the active species.

• Substrate Addition: Add 5-Fluoro-1-methyl-pyrazole.

• Reaction: Seal and heat at 80°C for 12–18 hours.

• Selectivity Control:

  • Standard Conditions: Favors C4-Borylation (sterically distal from N-Me, electronically compatible).

  • To Target C3: Use sterically bulky protecting groups on N1 (not applicable here as methyl is fixed) or employ N-directed borylation using Silica-SMAP-Ir systems, though this is experimental for this specific substrate.

• Workup: Pass the reaction mixture through a short pad of silica gel (eluting with Et₂O) to remove the catalyst. Concentrate in vacuo.

Diagram: Iridium Catalytic Cycle

Figure 2: Simplified catalytic cycle for Ir-catalyzed C-H borylation.

Comparative Data & Troubleshooting

Feature	Pd-Catalyzed Arylation (Protocol A)	Ir-Catalyzed Borylation (Protocol B)
Primary Site	C4 (Electronic control)	C4 (Steric control)
Secondary Site	C3 (Minor, <5%)	C3 (Depends on ligand bulk)
C-F Stability	Moderate (Risk at >130°C)	High (Mild conditions)
Key Failure Mode	Defluorination (black Pd ppt)	Protodeboronation (during workup)
Yield (Typical)	65-80%	70-85%

Troubleshooting "Defluorination": If you observe significant formation of 1-methyl-4-aryl-pyrazole (loss of Fluorine):

• Lower Temperature: Reduce to 90°C.

• Switch Base: Use CsF or K₃PO₄ instead of Carbonates.

• Change Solvent: Switch from DMA to 1,4-Dioxane (less polar, stabilizes Pd intermediates differently).

References

• Lapointe, D., & Fagnou, K. (2010). Overview of the Concerted Metalation-Deprotonation (CMD) mechanism in heterocyclic functionalization. Chemistry Letters. Link

• Götzinger, A. C., & Müller, T. J. J. (2018). Pyrazoles (Update 2017): Regioselective Synthesis and Functionalization. Science of Synthesis. Link

• Joo, J. M., et al. (2020).[4] Transition-metal-catalyzed C-H functionalization of pyrazoles. Organic & Biomolecular Chemistry. Link

• Mkhalid, I. A., et al. (2010). C-H Activation for the Construction of C-B Bonds (Ir-Catalysis Review). Chemical Reviews. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Transition-metal-catalyzed C-H functionalization of pyrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Procedures for nucleophilic aromatic substitution on fluorinated pyrazoles

Application Note: High-Efficiency Nucleophilic Aromatic Substitution (

) on Fluorinated Pyrazoles

Executive Summary

Fluorinated pyrazoles are critical pharmacophores in modern drug discovery, particularly in the development of kinase inhibitors (e.g., p38 MAP kinase, B-Raf) and agrochemicals.[1] While the pyrazole ring is electron-rich (

-excessive), rendering it inherently resistant to nucleophilic attack, the introduction of fluorine atoms—combined with electron-withdrawing groups (EWGs)—enables predictable Nucleophilic Aromatic Substitution ( ).[1][2]

This guide details the mechanistic underpinnings, regioselectivity rules, and validated protocols for functionalizing fluoropyrazoles.[1] It addresses the specific challenge of overcoming the high activation energy barrier associated with electron-rich heteroaromatics.[2]

Mechanistic Insight & Regioselectivity

The Fluorine Advantage

Contrary to

or reactivity, where iodide or bromide are superior leaving groups, fluorine is the preferred leaving group for on pyrazoles.[1]

• Inductive Stabilization: The high electronegativity of fluorine (

  ) inductively stabilizes the anionic Meisenheimer -complex (or the transition state in concerted pathways), lowering the activation energy of the rate-determining addition step.[2]

• Concerted vs. Stepwise: While classical texts describe a two-step addition-elimination, recent kinetic isotope effect (KIE) studies suggest that for many fluoroarenes, the mechanism may be concerted, particularly when the intermediate is high-energy [1].[2]

Regioselectivity Mapping

In 1-substituted-fluoro-pyrazoles, the position of nucleophilic attack is governed by the interplay of steric hindrance and electronic activation from substituents at C4.[2]

• C5-Position (Preferred): In 1-alkyl-5-fluoropyrazoles with an EWG at C4 (e.g., -COOEt, -CN, -NO

  ), the C5 carbon is highly electrophilic.[1][2] It is activated by the adjacent N1 and the inductive pull of the C4 group.

• C3-Position: Generally less reactive towards

  unless the C4-EWG is exceptionally strong (e.g., -NO ) or if C5 is blocked.

Figure 1: Mechanistic pathway of

on activated pyrazoles. The high electronegativity of Fluorine lowers the energy of the Transition State (TS).[2]

Strategic Planning & Substrate Selection

Before initiating synthesis, evaluate the substrate against the Activation Checklist :

Parameter	Requirement	Reason
C4 Substituent	Must be EWG (Ester, Nitrile, Nitro, CF )	Pyrazole ring is too electron-rich to react without electron withdrawal.[1][2]
N1 Substituent	Alkyl or Aryl (Protected)	Free NH pyrazoles will deprotonate to form a pyrazolate anion, completely shutting down .[1]
Leaving Group	Fluorine >> Chlorine > Bromine	F provides necessary inductive activation for the addition step.

Experimental Protocols

Protocol A: Standard Thermal Displacement (High-Yield)

Best for: Primary/Secondary amines and thiols reacting with 5-fluoro-1-methyl-1H-pyrazole-4-carboxylates.[1][2]

Materials:

• Substrate: Ethyl 5-fluoro-1-methyl-1H-pyrazole-4-carboxylate (1.0 equiv)

• Nucleophile: Benzylamine (1.2 equiv)[1][2]

• Base:

  (2.0 equiv) or DIPEA (2.5 equiv)[1][2]

• Solvent: DMSO (Anhydrous) or DMF[1][2]

Step-by-Step Procedure:

• Preparation: In a dried 20 mL reaction vial equipped with a magnetic stir bar, dissolve the pyrazole substrate (1.0 mmol) in DMSO (3.0 mL).

• Addition: Add

  (276 mg, 2.0 mmol) followed by the amine nucleophile (1.2 mmol).

  • Note: If using a hydrochloride salt of the amine, increase base to 3.0 equiv.

• Reaction: Seal the vial and heat to 100°C for 4–6 hours.

  • Monitoring: Monitor by LC-MS.[2] Look for the disappearance of the Fluorine-substrate peak (M+H) and appearance of the amino-product.[2]

• Workup (Precipitation Method):

  • Cool the mixture to room temperature.

  • Slowly pour the reaction mixture into ice-cold water (15 mL) with vigorous stirring.

  • The product usually precipitates as a solid.[2] Filter, wash with water (

    ), and dry under vacuum.[1]

• Alternative Workup (Extraction): If no precipitate forms, extract with EtOAc (

  ), wash combined organics with brine ( ) to remove DMSO, dry over , and concentrate.

Expected Yield: 85–95%[1][2]

Protocol B: Microwave-Assisted (Difficult Substrates)

Best for: Sterically hindered amines, anilines, or substrates with weak C4-activation (e.g., C4-H or C4-Alkyl).[1][2]

Rationale: Microwave irradiation provides rapid, uniform heating that can overcome the higher activation barrier of deactivated pyrazoles, often suppressing side reactions like ester hydrolysis that occur during prolonged thermal heating [2].[1]

Materials:

• Solvent: NMP (N-Methyl-2-pyrrolidone) – Superior microwave absorbance.[1][2]

• Base: DIPEA (N,N-Diisopropylethylamine)[1]

Step-by-Step Procedure:

• Setup: Load a microwave process vial (2–5 mL) with the fluoropyrazole (0.5 mmol).

• Solvation: Add NMP (2.0 mL) and DIPEA (1.5 mmol, 3.0 equiv).

• Nucleophile: Add the hindered amine (2.0–3.0 equiv).[2]

• Irradiation: Cap the vial. Program the microwave reactor:

  • Temperature: 140°C

  • Time: 30 minutes

  • Pressure Limit: 15 bar

  • Stirring: High

• Purification: Direct injection of the crude reaction mixture (after filtration) onto a Reverse-Phase (C18) Prep-HPLC is recommended for NMP-based reactions to avoid tedious aqueous workups.[1][2]

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
No Reaction	Substrate too electron-rich.	Switch solvent to NMP or DMSO.[2] Increase temp to 140°C. Ensure C4-EWG is present.
Ester Hydrolysis	Wet solvent or hydroxide formation.[2]	Use anhydrous solvents.[2][3] Switch base from Carbonate to DIPEA (non-nucleophilic organic base).[1]
Regio-scrambling	Migration of N-substituent (rare).	Confirm structure via NOE NMR. Ensure N1 is alkylated before .[2]
Low Conversion	Fluoride inhibition.[2]	In rare cases, accumulating F⁻ inhibits reaction.[1] Add a scavenger like TMS-Cl (carefully) or use Calcium salts.[1][2]

Workflow Visualization

Figure 2: Decision tree for selecting the appropriate

protocol based on substrate activation.

References

• Kwan, E. E., et al. (2018).[1][4] "Concerted nucleophilic aromatic substitutions." Nature Chemistry, 10, 917–923.[1][4] Link[1][4]

• BenchChem. (2025).[1][2][3] "Application Notes: Nucleophilic Aromatic Substitution (

  ) Reactions on Fluoropyridines." (Analogous Heterocycle Protocols). Link[1]

• WuXi AppTec. (2023).[1][2] "QM Magic Class:

  Reaction of Polyhalogenated Heterocycles." WuXi Biology. Link

• Lui, N., et al. (2014).[1] "Process for the preparation of 5-fluoro-1H-pyrazoles." World Intellectual Property Organization, WO2014012975A1.[1] Link

• Organic Chemistry Portal.

  )."[1][2] Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. WO2014012975A1 - Process for the preparation of 5-fluoro-1h-pyrazoles - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. dash.harvard.edu [dash.harvard.edu]

Application Notes and Protocols for the Palladium-Catalyzed Functionalization of 3-Iodo-Pyrazole Derivatives

Introduction: The Strategic Importance of Functionalized Pyrazoles

The pyrazole nucleus is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, agrochemicals, and functional organic materials.[1][2] Its prevalence in marketed drugs such as the anti-inflammatory celecoxib and the erectile dysfunction treatment sildenafil underscores the therapeutic potential of this heterocyclic motif.[2] The ability to precisely introduce a diverse array of functional groups onto the pyrazole ring is therefore of paramount importance for the exploration of new chemical space in drug discovery and the development of novel materials.[3][4]

Among the various strategies for pyrazole derivatization, palladium-catalyzed cross-coupling reactions of halo-pyrazoles have emerged as a particularly powerful and versatile tool.[3][5] These reactions enable the formation of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, C-S) bonds with high efficiency and functional group tolerance under relatively mild conditions.[3][6] This guide focuses specifically on the functionalization of 3-iodo-pyrazole derivatives, which are valuable and reactive building blocks for a wide range of synthetic transformations. We will provide detailed, field-proven protocols and mechanistic insights for key palladium-catalyzed reactions, including Suzuki-Miyaura, Sonogashira, Heck, Buchwald-Hartwig amination, and cyanation reactions.

I. Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) Bonds

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, facilitating the formation of a C-C bond between an organohalide and an organoboron compound.[5][7] This reaction is widely employed for the arylation and vinylation of 3-iodo-pyrazoles, providing access to a vast array of biaryl and styrenyl pyrazole derivatives.[7]

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of elementary organometallic steps.[8] It commences with the oxidative addition of the 3-iodo-pyrazole to a palladium(0) complex, forming a palladium(II) intermediate. This is followed by transmetalation with the organoboron species, typically a boronic acid or ester, in the presence of a base. The final step is reductive elimination, which forms the desired C-C bond and regenerates the active palladium(0) catalyst.[8]

Figure 1: Catalytic cycle of the Suzuki-Miyaura coupling.

Experimental Protocol: Arylation of 1-Protected-3-iodo-pyrazole

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 1-Protected-3-iodo-pyrazole (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 mmol)

• Toluene/Water (4:1 mixture, 5 mL)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a dry Schlenk tube under an argon atmosphere, add the 1-protected-3-iodo-pyrazole, arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.[7]

• Evacuate and backfill the tube with argon three times.

• Add the degassed toluene/water solvent mixture via syringe.

• Seal the tube and heat the reaction mixture at 80-100 °C with vigorous stirring for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-aryl-pyrazole derivative.

Parameter	Recommendation	Rationale & Insights
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃	Pd(OAc)₂ is often more air-stable and cost-effective. Pd₂(dba)₃ can be advantageous for more challenging couplings.
Ligand	SPhos, XPhos, RuPhos	Bulky, electron-rich biaryl phosphine ligands (Buchwald ligands) are highly effective in promoting oxidative addition and reductive elimination.[5][7]
Base	K₃PO₄, K₂CO₃, Cs₂CO₃	The choice of base is crucial and substrate-dependent. K₃PO₄ is a good starting point for many systems.[8]
Solvent	Toluene, Dioxane, DMF	Aprotic solvents are generally used. The addition of water can sometimes accelerate the transmetalation step.[8]

II. Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira reaction provides a powerful method for the formation of a C(sp²)–C(sp) bond through the coupling of a vinyl or aryl halide with a terminal alkyne.[9] This reaction is particularly valuable for synthesizing 3-alkynyl-pyrazoles, which are versatile intermediates for further transformations, including the synthesis of more complex heterocyclic systems.[10][11][12]

Mechanistic Rationale

The Sonogashira coupling typically involves a dual catalytic system of palladium and copper.[9] The palladium catalyst undergoes oxidative addition with the 3-iodo-pyrazole. Concurrently, the copper(I) salt reacts with the terminal alkyne to form a copper(I) acetylide. This acetylide then undergoes transmetalation with the palladium(II) complex. The resulting alkynyl-palladium(II) species undergoes reductive elimination to yield the 3-alkynyl-pyrazole and regenerate the palladium(0) catalyst.[9][13]

Sources

• 1. lifechemicals.com [lifechemicals.com]
• 2. mdpi.com [mdpi.com]
• 3. jocpr.com [jocpr.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. nobelprize.org [nobelprize.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. youtube.com [youtube.com]
• 9. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. quod.lib.umich.edu [quod.lib.umich.edu]
• 12. mdpi.com [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Overcoming regioselectivity issues in pyrazole halogenation

Technical Support Center: Pyrazole Regioselectivity & Halogenation

Status: Online Operator: Senior Application Scientist Ticket Focus: Overcoming Regioselectivity Issues in Pyrazole Halogenation Case ID: PYR-HAL-001

Welcome to the Pyrazole Functionalization Support Hub

You are likely here because the pyrazole ring is behaving like an electronic chameleon. Its tautomeric nature and multiple reactive sites (

, , , ) make regioselective halogenation one of the most frustrating challenges in medicinal chemistry.

This guide is not a textbook; it is a troubleshooting manual designed to diagnose your specific regioselectivity failure and provide a corrected protocol. We break this down into three "Tickets" representing the most common failure modes.

Ticket #01: "I need C4-halogenation, but reaction is sluggish or messy."

Diagnosis: The

position is the most electron-rich site, making it the natural target for Electrophilic Aromatic Substitution (EAS). If this is failing, it is usually due to protonation of the pyridine-like nitrogen ( ), which deactivates the ring, or poor solubility.

The Mechanism: Under neutral/acidic conditions, the pyrazole acts as an enamine. The lone pair on

donates density, making nucleophilic.

• Kinetic Preference:

  >>> .

Troubleshooting Protocol:

Issue	Root Cause	Corrective Action
No Reaction	Acidic byproduct (HX) protonates , killing nucleophilicity.	Buffer the system. Add 1.1 eq. of sodium acetate or carbonate to scavenge acid.
Poly-halogenation	The product is still reactive; reagent excess is too high.	Switch Reagent. Use N-halosuccinimides (NBS/NCS) instead of elemental halogens ( ) for stoichiometric control.
Wrong Regioisomer	Unlikely in EAS, but possible if is substituted with a strong EWG.	Check Electronics. If has a strong electron-withdrawing group (e.g., Tosyl), reactivity drops. Remove the PG or switch to radical halogenation.

Standard Protocol (Green Chemistry Variant):

• Reagents: Substrate (1.0 eq), Oxone® (0.5 eq), NaBr or NaCl (1.1 eq).

• Solvent: Water or Water/MeCN (1:1).

• Procedure: Stir at RT. The in situ generation of hypohalite ensures clean mono-halogenation at

  without organic solvent waste.

Ticket #02: "I need C5-halogenation, but EAS keeps hitting C4."

Diagnosis: You are fighting electronics. You cannot access

(or ) via standard EAS if is open. You must switch mechanisms from Electronic Control to Coordination Control (Directed Ortho Metalation - DoM).

The Solution: The "Knochel" Protocol Using standard

-BuLi often leads to ring fragmentation or N-deprotonation. The solution is Turbo-Grignard ( ). This bulky, non-nucleophilic base kinetically deprotonates the most accessible acidic proton (usually if is blocked).

Workflow Visualization:

Caption: Decision tree for accessing the C5 position via Directed Ortho Metalation (DoM).

Critical Technical Note: If

is protected with a group capable of coordination (e.g., SEM, MOM), the lithium/magnesium will coordinate to the oxygen, directing the base specifically to . If you use a bulky -group (e.g., Trityl) that blocks , metalation may fail or shift to (rare) or lateral chains.

Ticket #03: "The Halogen Dance - My halogen moved from C4 to C3/C5!"

Diagnosis: You attempted a reaction (usually lithiation) on a 4-halopyrazole, and the halogen migrated. This is the Base-Catalyzed Halogen Dance (BCHD) .

The Mechanism: This is a thermodynamic equilibration.

• Deprotonation: Base removes the acidic

  -H.

• Metal-Halogen Exchange: The

  -Li attacks the -Halogen of another molecule.

• Migration: The halogen ends up at the thermodynamically most stable position (often

  due to the inductive effect of ).

How to Control It:

• To STOP migration:

  • Keep it Cold: Maintain

    . The dance is temperature-dependent.

  • Use Inverse Addition: Add the base to the substrate (or vice versa) rapidly and quench immediately. Do not let the lithiated species "sit."

• To EXPLOIT migration (Synthesis of 3,5-dihalopyrazoles):

  • Start with 4-bromopyrazole.

  • Treat with LDA (0.5 eq catalytic amount is sometimes enough, but stoichiometric is standard for subsequent trapping).

  • Allow to warm to

    . The halogen will "dance" to .

  • Quench with an electrophile.[1][2]

Mechanism Visualization:

Caption: Simplified mechanism of the Halogen Dance rearrangement driven by thermodynamics.

Advanced FAQs

Q: Can I get a halogen on C3 without using the Halogen Dance? A: Yes, but it's difficult via direct functionalization.

• Sandmeyer Route: Synthesize the 3-aminopyrazole (via cyclization of

  -ketonitriles) and convert using .

• Dehydroxyhalogenation: Convert 3-hydroxypyrazole (pyrazolone) using

  or .[3] This is often more scalable than lithiation.

Q: I need to iodinate C4, but NIS is too expensive for my scale. A: Use the Oxidative Iodination protocol.

• (0.5 eq) + (30% aq) or Selectfluor (catalytic).

• The oxidant generates

  in situ, recycling the iodide ion. This is atom-economical and highly C4-selective.

Q: How do I distinguish the regioisomers by NMR? A:

• C4-H: Typically a singlet around

  7.5 - 8.0 ppm.

• C3/C5-H: If you have a 1,4-disubstituted pyrazole, the

  and protons appear as doublets ( Hz) or broad singlets.

• NOESY: The definitive proof. Irradiate the

  -substituent. If you see an NOE signal to the ring proton, that proton is at . If you see NO signal, the proton is at (or the halogen is at ).

References

• Review of C-H Functionalization

  • Goossen, L. J., et al. "Transition-metal-catalyzed C–H functionalization of pyrazoles." Org.[4] Biomol. Chem., 2020. Link

• Knochel Base (DoM)

  • Knochel, P., et al. "Full Functionalization of the Pyrazole Scaffold by Selective Metalation with TMPMgCl·LiCl." Angew. Chem. Int. Ed., 2012.[5] Link

• Halogen Dance Mechanism

  • Schnürch, M., et al. "Halogen Dance Reactions—A Review." Chem. Rev., 2007. Link

• Regioselective Synthesis (Sandmeyer/Cyclization)

  • Fox, R. J., et al. "Strategy to Prepare 3-Bromo- and 3-Chloropyrazoles."[6] J. Org.[6][7] Chem., 2018.[6] Link

• Green Halogenation (Oxone)

  • Nareddy, P. K., et al. "Environmentally Benign, Catalyst-Free Halogenation of Pyrazoles." Asian J. Org. Chem., 2015. Link

Sources

• 1. Halogen dance rearrangement - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. Transition-metal-catalyzed C-H functionalization of pyrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 7. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]

Purification of 5-Fluoro-3-iodo-1-methyl-1H-pyrazole from reaction byproducts

The following technical guide serves as a specialized support center for the purification of 5-Fluoro-3-iodo-1-methyl-1H-pyrazole .

This scaffold presents a unique "triad of difficulty" in organic synthesis:

• Regioisomerism: The N-methylation step frequently produces a mixture of 1,3- and 1,5-isomers.

• Halogen Lability: The C5-Fluorine is susceptible to Nucleophilic Aromatic Substitution (

  ), while the C3-Iodine is prone to oxidative degradation or metal-halogen exchange.

• Purification Sensitivity: Standard silica gel chromatography can sometimes be insufficient due to overlapping

  values of the isomers.

Ticket Subject: Purification of 5-Fluoro-3-iodo-1-methyl-1H-pyrazole from reaction byproducts. Assigned Specialist: Senior Application Scientist, Separation Chemistry Division.

Module 1: The Critical Decision Tree

Before initiating any purification, you must characterize the crude matrix. The workflow below outlines the logic for selecting the correct purification stream based on your crude profile.

Figure 1: Decision logic for purification. The presence of free iodine or regioisomers dictates the initial processing steps.

Module 2: Troubleshooting Guides

Issue #1: "My product is purple/dark brown and the NMR is messy."

Diagnosis: Residual elemental iodine (

) or oxidized iodide species. Context: If you synthesized this via iodination (e.g., or ), excess iodine complexes with the pyrazole, causing broad NMR signals and false mass recovery.

Protocol A: Reductive Iodine Quench Do not skip this step. Attempting to column free iodine will stain your silica and contaminate fractions.

• Dissolution: Dissolve the crude residue in Dichloromethane (DCM) or Ethyl Acetate . Avoid Ethers (peroxide risk) or Alcohols (nucleophilic risk).

• Preparation of Wash Solution: Prepare a saturated aqueous solution of Sodium Thiosulfate (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  ) .[1]

  • Tip: Sodium Bisulfite (

    ) is an acceptable alternative.

• The Wash:

  • Add the thiosulfate solution to the organic phase in a separatory funnel.

  • Shake vigorously until the organic layer shifts from purple/brown to pale yellow/orange .

  • Visual Cue: The aqueous layer may turn slightly milky (sulfur precipitation) or clear.

• Workup: Separate layers. Wash organic layer with Brine (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  ). Dry over .[1][2][3][4] Filter and concentrate.

Issue #2: "I see two spots on TLC with very similar values."

Diagnosis: Regioisomer contamination. Context: Methylation of 3-iodo-5-fluoro-1H-pyrazole typically yields two isomers:

• Target: 5-Fluoro-3-iodo-1-methyl-1H-pyrazole (Methyl adjacent to Fluorine).

• Impurity: 3-Fluoro-5-iodo-1-methyl-1H-pyrazole (Methyl adjacent to Iodine).

• Mechanism: Steric hindrance usually disfavors methylation next to the bulky Iodine, making the target (adjacent to the smaller Fluorine) the major product, but ratios vary by solvent.

Protocol B: High-Resolution Flash Chromatography Standard isocratic elution often fails here. You need a shallow gradient .

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (40–63 µm)	Standard phase is sufficient if gradient is optimized.
Solvent System A	Hexanes (or Heptane)	Non-polar base.
Solvent System B	Ethyl Acetate (EtOAc)	Polar modifier.
Alternative System	Toluene / Acetone	Toluene provides - interactions that often separate heteroaromatic isomers better than Hex/EtOAc.
Gradient Profile	0% B for 2 CV (Column Volumes)0% 10% B over 10 CV10% 20% B over 5 CV	The isomers likely elute between 5-15% EtOAc. A slow ramp prevents co-elution.
Loading	Solid load on Celite	Dissolving in strong solvent (DCM) for liquid loading causes band broadening.

Validation:

• Collect small fractions.

• Do not combine "mixed" fractions.

• Use 1H-NMR NOE (Nuclear Overhauser Effect) to confirm structure. Irradiate the N-Methyl peak:

  • Target: You should see NOE enhancement of the C4-Proton (or 19F coupling) but weak/no enhancement of the Iodine environment.

  • Isomer: Methyl next to Iodine often shows distinct chemical shifts due to the heavy atom effect.

Issue #3: "My Fluorine NMR signal disappeared or shifted significantly."

Diagnosis: Nucleophilic Aromatic Substitution (

) at C5. Context: The C5 position, activated by the adjacent Nitrogen and the electron-withdrawing Iodine at C3, is highly electrophilic.

• Risk: If you used Methanol/Base or Water/Base during workup, the Fluorine may have been replaced by a Methoxy (

  ) or Hydroxy ( ) group.

Protocol C: Stability Preservation

• Avoid Alcohols: Do not use Methanol or Ethanol during recrystallization or chromatography if the conditions are basic.

• pH Control: Keep the workup neutral or slightly acidic. Avoid strong bases like NaOH or KOH. Use

  for neutralization.

• Solvent Choice: If recrystallization is necessary, use Heptane/DCM or Toluene .

Module 3: Frequently Asked Questions (FAQs)

Q1: Can I distill this compound?

• Answer: Proceed with extreme caution. Iodinated pyrazoles are thermally sensitive. While low-molecular-weight pyrazoles can be distilled, the C-I bond is weak (

  50-60 kcal/mol). Prolonged heating above 100°C can cause iodine homolysis (turning the oil purple) or polymerization. High-vacuum Kugelrohr distillation at is acceptable; otherwise, stick to chromatography.

Q2: Why is my yield lower than expected after the thiosulfate wash?

• Answer: Check the aqueous layer.[5][3] 5-Fluoro-pyrazoles can be moderately water-soluble, especially if the N-methyl group is missing (unreacted starting material). Always back-extract the aqueous thiosulfate layer with DCM once to ensure full recovery of the organic product.

Q3: How do I distinguish the target from the regioisomer using standard NMR (no NOE)?

• Answer: Look at the 19F-1H Coupling Constants .

  • In 5-Fluoro-1-methyl systems (Target), the Fluorine is spatially closer to the N-Methyl group. You may observe a "through-space" coupling or specific splitting pattern (

    or ) that differs from the 3-Fluoro isomer.

  • Additionally, the C4-H proton chemical shift will differ. The isomer with Iodine at C5 (adjacent to N-Me) usually shields/deshields the N-Me protons differently than Fluorine at C5.

References

• BenchChem. A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals. (2025).[1][2][6] Retrieved from .

• National Institutes of Health (NIH). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides. (2025).[1][2][6] Retrieved from .

• MDPI. Synthesis of Fluorinated Pyrazoles via Intra- and Intermolecular Cyclization Reactions. (2023).[7] Retrieved from .

• American Chemical Society (ACS). Synthesis of Diverse N-Trifluoromethyl Pyrazoles. Journal of Organic Chemistry (2024). Retrieved from .

• ResearchGate. Separation of regio-isomers / suggestions for regio-selective methylation of aromatics. (2021).[7][8] Retrieved from .

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. US9302994B2 - Process for the preparation of 5-fluoro-1H-pyrazoles - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Catalyst Poisoning in Pyrazole Coupling Reactions

Welcome to the Technical Support Center for troubleshooting catalyst poisoning in pyrazole coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during these critical synthetic transformations. As a Senior Application Scientist, my goal is to provide not just procedural steps, but the underlying scientific reasoning to empower you to make informed decisions in your research.

Frequently Asked Questions (FAQs)

Here, we address the most common questions and challenges that arise during pyrazole coupling reactions.

Q1: My Suzuki-M-yaura/Buchwald-Hartwig reaction with a pyrazole substrate is sluggish or has completely stalled. What are the likely causes?

A stalled or sluggish reaction is a classic symptom of catalyst poisoning or deactivation. The primary culprits can be categorized as follows:

• Intrinsic Inhibition by the Pyrazole Substrate: Unprotected N-H pyrazoles are themselves potent catalyst inhibitors. The lone pair of electrons on the sp2-hybridized nitrogen can coordinate strongly to the palladium center, leading to the formation of stable, off-cycle catalyst complexes that are catalytically inactive. This is a common issue in cross-coupling reactions involving N-heterocycles[1].

• Extrinsic Poisons in Reagents and Solvents:

  • Sulfur Compounds: Even trace amounts of sulfur-containing impurities (thiols, thioethers, etc.) in your reagents or solvents can irreversibly poison palladium catalysts by forming strong, stable bonds with the metal surface, blocking active sites[2][3].

  • Oxygen: The active Pd(0) catalyst is susceptible to oxidation to the less active Pd(II) state in the presence of oxygen. Phosphine ligands, which are crucial for catalyst stability and reactivity, can also be oxidized by air, rendering them ineffective[4].

  • Water: While some Suzuki-Miyaura reactions tolerate or even require water, in many cases, excess water can lead to protodeboronation of the boronic acid/ester, reducing the concentration of your coupling partner[5].

• Catalyst Decomposition: The active Pd(0) species can be unstable and aggregate to form palladium black, an inactive form of the catalyst. This is often observed as a black precipitate in the reaction mixture and can be caused by high temperatures, poor ligand choice, or an incorrect ligand-to-metal ratio[2].

Q2: I'm using an N-H pyrazole in my coupling reaction. How can I prevent it from poisoning my catalyst?

This is a critical consideration. The most effective strategy is to protect the N-H group of the pyrazole prior to the coupling reaction.

• Choice of Protecting Group: The choice of protecting group is crucial and should be guided by its stability to the reaction conditions and the ease of its subsequent removal.

  • Boc (tert-butyloxycarbonyl): This is a common choice as it is generally stable to the basic conditions of many coupling reactions and can be readily removed with acid.

  • Trityl (triphenylmethyl): This bulky protecting group can be effective in preventing coordination to the palladium center.

  • THP (tetrahydropyranyl): This group is also a viable option, offering stability to a range of reaction conditions.

By protecting the nitrogen, you block its ability to coordinate with the palladium catalyst, thereby preventing the formation of inactive complexes and allowing the catalytic cycle to proceed efficiently.

Q3: My reaction mixture turned black. What does this signify and can it be salvaged?

A black precipitate is a strong indication of the formation of palladium black, which is catalytically inactive palladium metal[2]. This occurs when the active Pd(0) species, which is typically stabilized by phosphine ligands, loses its ligands and aggregates.

Causes:

• High Temperatures: Can accelerate the rate of catalyst decomposition.

• Inadequate Ligand Stabilization: The chosen ligand may not be sterically or electronically suitable to maintain the stability of the Pd(0) complex under the reaction conditions.

• Incorrect Ligand:Palladium Ratio: An insufficient amount of ligand can leave the palladium center exposed and prone to aggregation.

Salvageability: Once a significant amount of palladium black has formed, it is very difficult to regenerate the active catalyst in situ. It is generally more effective to restart the reaction with fresh catalyst and optimized conditions.

Q4: How do I choose the right ligand to minimize catalyst deactivation?

Ligand selection is a critical parameter in any cross-coupling reaction. The ideal ligand will:

• Stabilize the Pd(0) center: Preventing aggregation into palladium black.

• Promote the desired catalytic steps: Such as oxidative addition and reductive elimination.

• Resist degradation: Under the reaction conditions.

For pyrazole coupling reactions, bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are often effective. These ligands can create a sterically hindered environment around the palladium center, which can disfavor the coordination of inhibitory pyrazole substrates and enhance catalyst stability[6][7][8]. A screening of different ligands is often the most practical approach to identify the optimal choice for a specific substrate combination[9].

Troubleshooting Workflows

A systematic approach is key to identifying the source of catalyst poisoning.

Catalyst Poisoning Diagnostic Experiment

If you suspect catalyst poisoning, the following experimental workflow can help you pinpoint the source of the issue.

Caption: A systematic workflow for diagnosing the cause of catalyst poisoning.

Experimental Protocols

Here are detailed protocols for key procedures to mitigate catalyst poisoning.

Protocol 1: Desulfurization of Reagents Using Activated Copper

Trace sulfur impurities are a common and potent source of palladium catalyst poisoning. This protocol describes the preparation of activated copper and its use for desulfurizing liquid and solid organic reagents.

Materials:

• Copper powder or turnings

• Dilute sulfuric acid (approx. 2 M)

• Distilled water

• Acetone

• The organic reagent to be purified

Procedure for Activation of Copper:

• Place the copper powder or turnings in a flask.

• Add dilute sulfuric acid and swirl until the copper appears bright and shiny. This removes the surface layer of copper oxide.

• Decant the acid and wash the copper thoroughly with distilled water until the washings are neutral.

• Wash the activated copper with acetone to remove water.

• Dry the copper under vacuum. It should be used immediately as it will re-oxidize in air.

Procedure for Desulfurization:

• For Liquid Reagents (e.g., solvents, liquid aryl halides):

  • Add the freshly activated copper (approx. 5-10% by weight) to the liquid reagent in a flask.

  • Stir the mixture vigorously at room temperature for several hours (4-24 h). The copper may darken as it reacts with sulfur compounds.

  • Filter or decant the purified liquid from the copper. For highly sensitive reactions, the purified liquid can be distilled under an inert atmosphere.

• For Solid Reagents (e.g., solid aryl halides, bases):

  • Dissolve the solid reagent in a suitable, inert solvent in which it is highly soluble.

  • Follow the procedure for liquid reagents.

  • After filtration, remove the solvent under reduced pressure to recover the purified solid reagent.

Protocol 2: Rigorous Degassing of Solvents using the Freeze-Pump-Thaw Method

This method is highly effective for removing dissolved oxygen from reaction solvents, which is critical for the stability of Pd(0) catalysts and phosphine ligands.

Materials:

• Schlenk flask

• Solvent to be degassed

• Liquid nitrogen

• Vacuum line

Procedure:

• Place the solvent in a Schlenk flask, ensuring the flask is no more than half full.

• Attach the flask to a vacuum line.

• Carefully immerse the flask in a dewar of liquid nitrogen until the solvent is completely frozen.

• Once frozen, open the flask to the vacuum and evacuate for 10-15 minutes. This removes the gases from the headspace above the frozen solvent.

• Close the stopcock to the vacuum and remove the liquid nitrogen bath.

• Allow the solvent to thaw completely. You may observe bubbling as dissolved gases are released from the liquid.

• Repeat this freeze-pump-thaw cycle at least three times to ensure thorough degassing.

• After the final cycle, backfill the flask with an inert gas (e.g., argon or nitrogen).

Data Presentation

The choice of ligand can have a significant impact on the catalyst's tolerance to poisons. While quantitative data is often system-dependent, the following table provides a qualitative comparison of the performance of different ligand classes in the presence of common inhibitors.

Ligand Class	Key Characteristics	Performance with N-Heterocycle Substrates	Resistance to Oxidation
Monodentate Trialkylphosphines (e.g., P(t-Bu)₃)	Strongly electron-donating, bulky.	Good; sterics can disfavor heterocycle coordination.	Susceptible to oxidation.
Buchwald-type Biarylphosphines (e.g., XPhos, SPhos)	Bulky, electron-rich, and pre-catalyst forms available.	Excellent; widely used for challenging couplings of N-heterocycles.	Generally more stable than simple trialkylphosphines.
N-Heterocyclic Carbenes (NHCs)	Strong σ-donors, sterically tunable.	Very good; form robust bonds with palladium.	Generally very stable to oxidation.
Triphenylphosphine (PPh₃)	Less electron-donating and less bulky.	Poor to moderate; often susceptible to poisoning by coordinating heterocycles.	Moderately stable.

Visualizing Catalyst Deactivation Pathways

The following diagram illustrates the primary pathways through which a palladium catalyst can be deactivated during a pyrazole coupling reaction.

Caption: Common deactivation pathways for palladium catalysts in pyrazole coupling reactions.

References

• BenchChem Technical Support Team. (2025). Troubleshooting low conversion in Suzuki-Miyaura reactions. BenchChem.
• BenchChem Technical Support Team. (2025). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions. BenchChem.
• Zhang, Y., et al. (2020). Proximity Effects of Methyl Group on Ligand Steric Interactions and Colloidal Stability of Palladium Nanoparticles. Frontiers in Chemistry, 8, 638.
• BenchChem Technical Support Team. (2025).
• BenchChem Technical Support Team. (2025). Technical Support Center: Catalyst Poisoning in Cross-Coupling Reactions with 7-Chloro-2-naphthol. BenchChem.
• Schenck, H. v., Åkermark, B., & Svensson, M. (2002). Electronic and Steric Ligand Effects on the Activity and Regiochemistry in the Heck Reaction. Organometallics, 21(11), 2248–2253.
• Jin, M., et al. (2008). Note on sulfur removal with metallic copper.
• Reddit Community. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros.
• Gale, C. A., et al. (2025). Metal Electronics Mediate Steric and Coordination Number Effects on Palladium (II)
• Reddit Community. (2018). Struggling with Suzuki Reaction. r/Chempros.
• Fairlamb, I. J. S., et al. (2016). Evidence for Suzuki–Miyaura cross-couplings catalyzed by ligated Pd3-clusters: from cradle to grave. Chemical Science, 7(2), 1047-1057.
• Kwong, F. Y., & Buchwald, S. L. (2002). A General Method for the Formation of Aryl−Sulfur Bonds Using Copper(I) Catalysts. Organic Letters, 4(20), 3517–3520.
• Yamamoto, H. (2022). Behind the Failures of Suzuki–Miyaura Coupling Scale-Up: A Real-World Case Study.
• BenchChem Technical Support Team. (2025).
• Ghorbani-Choghamarani, A., & Moradi, Z. (2021). A comparative study of palladium-based coordination compounds with bidentate (N,N, P,P and P,O) ligands; Design, synthesis, X-ray structural, catalytic activity and DFT studies. Scientific Reports, 11(1), 1-13.
• Dodds, D. L., et al. (2012). Design, testing and kinetic analysis of bulky monodentate phosphorus ligands in the Mizoroki-Heck reaction. Catalysis Science & Technology, 2(7), 1426-1434.
• D. G. Blackmond, S. L. Buchwald, et al. (2017). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles.
• Chromatography Forum Community. (2020). Samples with sulfur - how to remove.
• Wirth, D. D., et al. (1956). Preparation of Sulfur of High Purity. Journal of Research of the National Bureau of Standards, 57(4), 213-217.
• Sciencemadness Discussion Board Community. (2019). Removing Sulfur Compounds from Dehydrogenation Reaction Mixture. Sciencemadness.org.
• The Organic Chemistry Tutor. (2017, November 22). How To Identify The Intermediate & Catalyst In a Reaction Mechanism - Kinetics Chemistry [Video]. YouTube.
• Venable, M. (2021, June 23). Catalysts and Inhibitors [Video]. YouTube.
• Gessner, V. H., et al. (2011). Ligand-Promoted Palladium-Catalyzed Aerobic Oxidation Reactions. Chemical Reviews, 111(3), 1683–1717.
• Padwa, A., et al. (2005). Evaluation of desulfurization procedures for the elimination of sulfur interferences in the organotin analysis of sediments.
• Reddit Community. (2018). Does copper really help clear off the sulfur smell? r/cider.
• Catalexis. (2025, February 13).
• Buchwald, S. L., et al. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 136(44), 15685–15699.
• Novák, Z., et al. (2021). Curse or Blessing?
• Future4200 Community. (2022). Sulfur remediation with copper and ethonal questions. Future4200.
• Doyle, M. P., et al. (2024).
• Osakada, K., & Nishihara, Y. (2021). Transmetalation of boronic acids and their derivatives: mechanistic elucidation and relevance to catalysis. Dalton Transactions, 50(22), 7491-7507.
• Zhao, L., et al. (2024). Isolation of a copper photocatalyst on a metal–organic cage for the sulfonylation of aryl halides resulting from visible-light-mediated C(sp2)–S cross-coupling.
• de Souza, R. O. M. A., et al. (2021). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers, 8(19), 5434-5445.
• Fu, G. C., et al. (2002). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Journal of the American Chemical Society, 124(46), 13662–13663.
• Fu, G. C., et al. (2002). Boronic acids: new coupling partners in room-temperature Suzuki reactions of alkyl bromides. Crystallographic characterization of an oxidative-addition adduct generated under remarkably mild conditions. PubMed.
• BenchChem Technical Support Team. (2025).
• The Organic Chemistry Tutor. (2021, February 13). Palladium Coupling Reactions Explained | Suzuki, Heck, Stille & Hiyama [Video]. YouTube.
• Ghorai, P., et al. (2026). Copper-Catalyzed Intramolecular Carbocyclization/1,2-Migration Reaction of Allenols To Access Substituted 2-Sulfonyl Carbazoles. The Journal of Organic Chemistry.
• ProtonGuru. (2020, November 23). Lecture for Lesson V.4: Pd-Catalyzed Coupling Reactions (Heck, Suzuki, Stille, and Sonogashira) [Video]. YouTube.
• Royal Society of Chemistry. (2022, September 1). Hot articles. RSC Advances Blog.
• Royal Society of Chemistry. (2024, March 1). Board news. Organic & Biomolecular Chemistry Blog.

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Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Spectra of 5-Fluoro-3-iodo-1-methyl-1H-pyrazole

Abstract

This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 5-Fluoro-3-iodo-1-methyl-1H-pyrazole, a halogenated heterocyclic compound of interest to researchers in medicinal chemistry and materials science. Due to the limited availability of public experimental spectra for this specific molecule, this guide synthesizes predicted data based on established principles of NMR spectroscopy and compares it with experimental data from structurally related pyrazole derivatives. We will explore the distinct influence of the fluoro, iodo, and methyl substituents on the pyrazole ring, offering a framework for spectral interpretation and structural verification. This document serves as a practical reference for scientists engaged in the synthesis and characterization of novel pyrazole-based compounds.

Introduction: The Pyrazole Scaffold in Modern Chemistry

The pyrazole ring is a privileged scaffold in drug discovery and agrochemicals, valued for its metabolic stability and versatile substitution patterns. Understanding the precise impact of these substituents on the molecule's electronic and steric properties is paramount for rational design. NMR spectroscopy is the most powerful tool for elucidating the structure of such molecules in solution. This guide focuses on 5-Fluoro-3-iodo-1-methyl-1H-pyrazole, a trifunctionalized pyrazole, to illustrate how substituent effects manifest in ¹H and ¹³C NMR spectra. By comparing its predicted spectral data with that of simpler analogues—1-methylpyrazole, 3-iodo-1-methyl-1H-pyrazole, and 5-fluoro-1-methyl-1H-pyrazole—we can deconstruct the individual and combined electronic contributions of each group.

Molecular Structure and Spectroscopic Principles

To facilitate a clear discussion, the standard IUPAC numbering for the pyrazole ring is used, as illustrated below.

Caption: Molecular structure and numbering of 5-Fluoro-3-iodo-1-methyl-1H-pyrazole.

Key Spectroscopic Concepts:

• Inductive and Resonance Effects: The highly electronegative fluorine atom withdraws electron density through the sigma bonds (inductive effect), generally deshielding nearby nuclei (causing a downfield shift to higher ppm values).[1]

• Heavy Atom Effect: The iodine atom, due to its large electron cloud, perturbs the local magnetic field of the carbon to which it is attached. This typically results in significant shielding (an upfield shift to lower ppm values) and often causes signal broadening.[2]

• Spin-Spin Coupling (J-coupling): The interaction between nuclear spins transmitted through bonding electrons results in signal splitting. In this molecule, couplings between proton and fluorine (JHF) and carbon and fluorine (JCF) are particularly diagnostic. One-bond carbon-fluorine couplings (¹JCF) are typically very large (200-300 Hz).[3]

Spectral Data & Analysis: The Target Molecule

Table 1: Predicted ¹H and ¹³C NMR Data for 5-Fluoro-3-iodo-1-methyl-1H-pyrazole (in CDCl₃)

Nucleus	Position	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)
¹H	C4-H	6.4 - 6.6	Doublet (d)	³JHF ≈ 2-4 Hz
¹H	N-CH₃	3.8 - 4.0	Singlet (s)	-
¹³C	C3	75 - 85	Singlet (s)	-
¹³C	C4	108 - 112	Doublet (d)	²JCF ≈ 30-40 Hz
¹³C	C5	148 - 152	Doublet (d)	¹JCF ≈ 250-270 Hz
¹³C	N-CH₃	38 - 40	Singlet (s)	-

Interpretation:

• ¹H NMR Spectrum: The sole aromatic proton at the C4 position is expected to appear as a doublet due to its three-bond coupling to the fluorine atom at C5. The N-methyl group should appear as a clean singlet, shifted slightly downfield compared to the parent 1-methylpyrazole due to the combined electron-withdrawing effects of the halogens.

• ¹³C NMR Spectrum: The most striking features are the signals for C3 and C5. The C3 signal is predicted to be significantly upfield (shielded) due to the heavy atom effect of iodine. Conversely, the C5 carbon, directly bonded to fluorine, will be strongly deshielded and appear far downfield as a large doublet due to the one-bond C-F coupling. The C4 carbon is also expected to show a doublet, but with a much smaller coupling constant, arising from its two-bond interaction with fluorine.

Comparative Analysis: Deconstructing Substituent Effects

To validate our predictions and understand the role of each substituent, we compare the data with known values for related pyrazoles.

Table 2: Comparison of ¹H and ¹³C NMR Chemical Shifts (ppm) for 1-Methylpyrazole Derivatives (in CDCl₃)

Compound	H3	H4	H5	N-CH₃	C3	C4	C5
1-Methylpyrazole [4][5]	7.55	6.24	7.33	~3.8	138.8	105.1	129.4
3-Iodo-1-methyl-1H-pyrazole (Predicted)	-	6.35	7.40	~3.9	~80	111.0	132.0
5-Fluoro-1-methyl-1H-pyrazole (Predicted)	7.45	6.05	-	~3.7	140.0	103.0	~150
5-Fluoro-3-iodo-1-methyl-1H-pyrazole (Predicted)	-	6.5	-	~3.9	~80	~110	~150

Data for substituted compounds are predicted based on additive models and literature values for similar heterocyclic systems.[2][6]

Key Observations:

• Effect of Iodine at C3: Comparing 1-methylpyrazole with the predicted data for its 3-iodo derivative shows a dramatic upfield shift for C3 (~139 ppm → ~80 ppm), confirming the powerful shielding effect of iodine. The adjacent C4 and remote C5 carbons are moderately deshielded.

• Effect of Fluorine at C5: Introducing a fluorine at C5 causes a significant downfield shift for the C5 carbon (~129 ppm → ~150 ppm) due to fluorine's high electronegativity. This is the most dominant effect on the carbon skeleton.

• Combined Effects: In our target molecule, these effects are combined. The C3 position is dominated by the iodine's shielding, while the C5 position is controlled by the fluorine's deshielding. The C4-H proton is shifted downfield from the parent compound, influenced by the electron-withdrawing nature of both adjacent halogens.

A Validated Protocol for NMR Data Acquisition

Acquiring high-quality, reproducible NMR data is critical. The following protocol outlines a self-validating workflow for the analysis of halogenated pyrazoles.

Step-by-Step Experimental Workflow

• Sample Preparation:

  • Accurately weigh 5-10 mg of the pyrazole derivative.

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. Chloroform-d (CDCl₃) is a good starting point for non-polar to moderately polar compounds.[7]

  • Ensure the sample is fully dissolved; vortex or sonicate briefly if necessary.

• ¹H NMR Acquisition:

  • Insert the sample into the NMR spectrometer and allow it to thermally equilibrate.

  • Tune and shim the probe to optimize magnetic field homogeneity.

  • Acquire a standard one-dimensional proton spectrum using a 30° or 45° pulse angle to ensure quantitative integration if needed. Set the spectral width to cover a range of -1 to 13 ppm.

  • Acquire a sufficient number of scans (typically 8 to 16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Use the same sample.

  • Acquire a proton-decoupled ¹³C spectrum (¹³C{¹H}). This provides a single peak for each unique carbon atom, simplifying the spectrum.

  • Set the spectral width to cover a range of 0 to 160 ppm. For halogenated compounds, extending to 200 ppm is safer.[8]

  • Acquire a larger number of scans (e.g., 1024 or more) as the ¹³C isotope has a low natural abundance.

• Data Processing and Analysis:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Phase the spectra correctly.

  • Calibrate the chemical shift scale. For CDCl₃, the residual solvent peak is set to 7.26 ppm for ¹H and 77.16 ppm for ¹³C.

  • Integrate the ¹H signals to determine proton ratios.

  • Analyze the multiplicities and measure coupling constants.

Caption: Standard workflow for small molecule NMR analysis.

Conclusion

The NMR spectral characteristics of 5-Fluoro-3-iodo-1-methyl-1H-pyrazole are dictated by a compelling interplay of substituent effects. The heavy atom shielding by iodine at C3 and the strong deshielding and C-F coupling from fluorine at C5 provide unambiguous reporters for structural confirmation. By systematically comparing the predicted spectra with those of simpler, related pyrazoles, we have established a clear and logical framework for interpreting the NMR data of complex, multifunctionalized heterocyclic systems. This guide provides researchers with the foundational knowledge and practical protocols necessary to confidently assign structures and understand electronic trends in this important class of molecules.

References

• ChemicalBook. 1-Methylpyrazole(930-36-9) 1H NMR spectrum.

• Benchchem. Technical Support Center: Interpreting Complex NMR Spectra of Pyrazole Derivatives.

• Begtrup, M., et al. 13C NMR chemical shifts of N‐unsubstituted‐ and N‐methyl‐pyrazole derivatives. Magnetic Resonance in Chemistry.

• Supporting Information. Regioselective [3+2] Cycloaddition of Di/trifluoromethylated Hydrazonoyl Chlorides with Fluorinated Nitroalkenes: A Facile Access to 3-Di/trifluoroalkyl-5-fluoropyrazoles. Royal Society of Chemistry.

• PubChem. 1H-Pyrazole, 1-methyl-. National Center for Biotechnology Information.

• Magn. Reson. Chem. The 1H NMR spectrum of pyrazole in a nematic phase.

• MDPI. Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison.

• Chemistry Steps. NMR Chemical Shift Values Table.

• Compound Interest. A Guide to 13C NMR Chemical Shift Values.

• Sigma-Aldrich. 3-Iodo-1-methyl-1H-pyrazole.

• ResearchGate. Fluoroazoles. II. Synthesis and 1H and 19F Nmr spectra of 2‐, 4‐, and 5‐Fluoro‐1‐methylimidazole.

• Semantic Scholar. 5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole.

• Babij, N.R., et al. NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development.

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Comparison of 3-iodo vs 4-iodo pyrazole reactivity in coupling reactions

This guide provides a technical comparison of 3-iodo vs. 4-iodo pyrazole reactivity in palladium-catalyzed coupling reactions. It is designed for medicinal chemists and process scientists optimizing cross-coupling workflows (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig).

Executive Summary: The "Alpha-Effect" vs. "Beta-Stability"

In the context of palladium-catalyzed cross-coupling, the reactivity difference between 3-iodo and 4-iodo pyrazoles is governed by the competition between electronic activation and catalyst coordination .

• 3-Iodo Pyrazoles (The "Alpha" Position): Intrinsically more reactive toward oxidative addition due to the electron-withdrawing nature of the adjacent nitrogen (C=N bond). However, they are prone to catalyst poisoning or directing effects via the N2 lone pair ("Ortho-Effect").

• 4-Iodo Pyrazoles (The "Beta" Position): Intrinsically less reactive (more electron-rich) but offer predictable, stable kinetics . They behave similarly to standard aryl halides and are less sensitive to the steric bulk of the N-protecting group.

Mechanistic & Electronic Landscape

To control regioselectivity, one must understand the electronic bias of the pyrazole ring.[1]

Feature	3-Iodo Pyrazole (C3)	4-Iodo Pyrazole (C4)
Electronic Environment	Electron-Deficient (π-acceptor). Adjacent to the imine-like N2. Lowers the energy of the C-I orbital, facilitating oxidative addition.	Electron-Rich (π-donor). Beta-position behaves like an enamine. Higher electron density strengthens the C-I bond against oxidative addition.
Oxidative Addition Rate	Fast. ( is typically higher).	Slow. Requires electron-rich ligands (e.g., phosphines) to facilitate Pd insertion.
Catalyst Interaction	High Risk. The adjacent N2 lone pair can chelate Pd(II) species, potentially stabilizing off-cycle resting states (poisoning) or directing insertion (chelation-assisted).	Low Risk. Distal from nitrogen lone pairs. Sterically accessible but electronically neutral.
N-Protecting Group Impact	Moderate. N1-substituents are remote from C3, but electronic induction plays a role.	Minimal. C4 is the most remote position; sterics of the PG have little direct impact.

Visualizing the Reactivity Hierarchy

Comparative Reactivity Data

The following data summarizes trends observed in competitive coupling experiments (e.g., Suzuki-Miyaura coupling with PhB(OH)₂).[2]

Scenario A: Regioselectivity in 3,4-Diiodopyrazole

When a substrate contains iodides at both C3 and C4, the C3-position reacts preferentially under standard conditions.

Substrate	Conditions	Major Product	Selectivity Ratio (C3:C4)
3,4-Diiodo-1-methylpyrazole	Pd(PPh₃)₄, Na₂CO₃, DME/H₂O	3-Phenyl-4-iodopyrazole	> 95 : 5
3,4-Diiodo-1-SEM-pyrazole	Pd(dppf)Cl₂, K₃PO₄, Dioxane	3-Phenyl-4-iodopyrazole	~ 90 : 10
3,4-Diiodo-1-Tritylpyrazole	Pd(PPh₃)₄, Na₂CO₃	4-Phenyl-3-iodopyrazole	Inverted (Steric Block)

Critical Insight: The "Standard Rule" (C3 > C4) holds for small N-protecting groups (Methyl, SEM). However, extremely bulky groups like Trityl (Trt) can sterically shield the C3/C5 positions (depending on tautomer), forcing the reaction to occur at C4.

Scenario B: Intermolecular Competition (Head-to-Head)

In separate vessels, 3-iodo pyrazoles generally reach full conversion faster than 4-iodo analogs, provided the catalyst is not poisoned.

• 3-Iodo-1-methylpyrazole: 100% Conv. in 2h (Pd(PPh₃)₄, 80°C).

• 4-Iodo-1-methylpyrazole: ~65% Conv. in 2h (Pd(PPh₃)₄, 80°C).

Experimental Protocols

These protocols are designed to be self-validating. The C4-Protocol focuses on overcoming the electron-rich deactivation, while the C3-Protocol focuses on preventing catalyst poisoning.

Protocol A: C4-Iodo Pyrazole Coupling (The "Forcing" Method)

Best for: 4-iodo substrates where oxidative addition is the rate-limiting step.

• Catalyst System: Use electron-rich, bulky phosphines to accelerate oxidative addition into the electron-rich C4-I bond. XPhos or SPhos are superior to PPh₃.

• Base: Stronger bases (K₃PO₄ or Cs₂CO₃) help activate the boronic acid.

• Procedure:

  • Charge flask with 4-iodo-1-methylpyrazole (1.0 equiv), Arylboronic acid (1.5 equiv), Pd₂(dba)₃ (2 mol%), and XPhos (4 mol%).

  • Add 1,4-Dioxane (0.2 M) and aq. K₃PO₄ (2.0 M, 3.0 equiv).

  • Degas (sparge with Ar for 10 min).

  • Heat to 100°C for 4–12 hours.

  • Validation: Monitor disappearance of SM by LCMS. If conversion stalls, add more boronic acid, not catalyst (protodeboronation is common).

Protocol B: C3-Iodo Pyrazole Coupling (The "Controlled" Method)

Best for: 3-iodo substrates where regioselectivity or catalyst chelation is a concern.

• Catalyst System: Use bidentate ligands (e.g., dppf or Xantphos ) to prevent the pyrazole nitrogen (N2) from displacing the ligand and poisoning the Pd center.

• Base: Milder bases (Na₂CO₃) are usually sufficient due to the activated nature of the C3-I bond.

• Procedure:

  • Charge flask with 3-iodo-1-methylpyrazole (1.0 equiv), Arylboronic acid (1.1 equiv), and Pd(dppf)Cl₂·DCM (3 mol%).

  • Add DME/Water (4:1 ratio, 0.2 M) and Na₂CO₃ (2.0 equiv).

  • Degas thoroughly.

  • Heat to 80°C . Reaction is often complete in < 2 hours.

  • Validation: Watch for "palladium black" formation early; if observed, N-coordination is destabilizing the catalyst. Switch to a higher denticity ligand.

Strategic Decision Workflow

Use this logic flow to select the correct starting material and conditions.

References

• Site-Selective Suzuki–Miyaura Coupling of Heteroaryl Polyhalides. Source: Royal Society of Chemistry (Chemical Science). Context: Establishes the general rule that alpha-halides (C3) are more reactive than beta-halides (C4) in diazines and azoles. URL:[Link]

• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings. Source: Journal of the American Chemical Society (via NIH). Context: Demonstrates how bulky ligands (IPr) can invert selectivity from the "electronic" preference (C3/C2) to the "steric" preference (C4) in related N-heterocycles. URL:[Link]

• Regioselective Synthesis of 4-/5-Iodopyrazoles. Source: RSC Advances. Context: Provides synthetic routes to isolate 3-iodo vs 4-iodo precursors and validates their subsequent coupling performance. URL:[Link]

• Mechanistic Studies on Oxidative Addition to Pd(0). Source: Chemistry LibreTexts / Organometallics. Context: Foundational theory explaining why electron-deficient C-X bonds (C3) undergo oxidative addition faster than electron-rich C-X bonds (C4). URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Exercise in 1-aryl-3-CF 3 -1 H -pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01103E [pubs.rsc.org]

A Senior Application Scientist's Guide to Differentiating 3-iodo and 5-iodo Pyrazole Isomers by Spectroscopy

Introduction: The Critical Need for Isomer-Specific Characterization

In the landscape of drug development and materials science, the pyrazole scaffold remains a cornerstone of molecular design, celebrated for its role in blockbuster drugs like Celecoxib and Sildenafil. The regiochemistry of substituents on this privileged heterocycle is not a trivial detail; it is a fundamental determinant of a molecule's three-dimensional shape, electronic properties, and ultimately, its biological activity. The introduction of a halogen, specifically iodine, opens up a world of synthetic possibilities, particularly for transition-metal-catalyzed cross-coupling reactions like Suzuki and Sonogashira, which are workhorses in modern medicinal chemistry.[1][2]

However, the synthesis of iodinated pyrazoles can often yield a mixture of constitutional isomers, most commonly the 3-iodo and 5-iodo derivatives. Distinguishing between these two isomers is a frequent and critical challenge for researchers. An incorrect structural assignment can invalidate biological data and derail a research program. This guide provides an in-depth, experience-driven comparison of spectroscopic techniques to unambiguously differentiate between 3-iodo and 5-iodo pyrazole isomers, moving beyond simple data reporting to explain the causality behind the observed spectral differences.

The Tautomerism Challenge in N-Unsubstituted Pyrazoles

Before delving into the specifics of N-substituted pyrazoles, it is crucial to address a common point of confusion: N-unsubstituted (NH) pyrazoles. These compounds exist as a rapidly equilibrating mixture of tautomers. For a monosubstituted iodopyrazole, the 3-iodo and 5-iodo forms are in fact the same molecule due to this rapid proton exchange, a phenomenon known as desmotropy.[3][4] This exchange often leads to time-averaged signals in NMR spectroscopy, where the C3 and C5 carbons become equivalent, complicating analysis.[3]

Therefore, for definitive and routine characterization, the most logical and common scientific approach is to analyze N-substituted pyrazoles (e.g., N-methyl, N-aryl, or N-protected derivatives), where the tautomerism is "locked." This guide will focus on these fixed systems, as they represent the standard methodology for ensuring regiochemical integrity in a synthetic sequence.

Strategic Workflow for Isomer Differentiation

A robust and efficient workflow is paramount in a research environment. Simply running every possible experiment is inefficient. The following workflow is designed to provide a definitive answer with minimal instrument time, incorporating self-validating steps.

Caption: Recommended workflow for efficient and accurate isomer identification.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Gold Standard

NMR is the most powerful and definitive tool for differentiating these isomers. By analyzing a combination of 1D (¹H, ¹³C) and 2D experiments, we can build an unshakeable structural assignment. For this guide, we will consider a model system: 1-methyl-3-iodopyrazole vs. 1-methyl-5-iodopyrazole .

¹H NMR: A Tale of Two Protons

The proton NMR spectrum provides the first clues. In our model system, both isomers will display three signals: an N-methyl singlet and two doublets corresponding to the pyrazole ring protons at C4 and C3/C5.

• Causality of Chemical Shifts: The key differentiator is the influence of the iodine atom. Iodine exhibits a significant magnetic anisotropy effect.[5][6] This effect arises from the circulation of electrons within the C-I bond, which creates a localized magnetic field that shields or deshields nearby nuclei depending on their spatial orientation. Protons adjacent to the iodine (at C4 in the 3-iodo isomer, and C4 in the 5-iodo isomer) will experience this effect, but the proton on the other side of the ring (H5 in the 3-iodo isomer, H3 in the 5-iodo isomer) will be more indicative of the isomer.

• Expected Observations:

  • 1-Methyl-3-iodopyrazole: The H5 proton is adjacent to the "pyrrole-like" N1 and is typically found further downfield than the H4 proton.

  • 1-Methyl-5-iodopyrazole: The H3 proton is adjacent to the "pyridine-like" N2. The electronic environment here is different, leading to a distinct chemical shift for the H3 proton compared to the H5 proton in the other isomer. The H4 proton in this isomer is deshielded by the adjacent iodine.

¹³C NMR: The "Heavy Atom" Effect

The ¹³C NMR spectrum often provides a more dramatic and easily interpretable distinction due to the "heavy atom effect" of iodine.[7][8]

• Causality of the Ipso-Carbon Shift: The carbon atom directly bonded to the iodine (the ipso-carbon) experiences a profound shielding effect. This is a relativistic phenomenon where the large electron cloud of the iodine influences the spin-orbit coupling of the attached carbon, causing its signal to shift significantly upfield (to a lower ppm value).[8] This effect is one of the most reliable indicators of where the iodine is attached.

• Expected Observations:

  • 1-Methyl-3-iodopyrazole: The C3 signal will be found at an unusually low chemical shift, often below 100 ppm, and may be broadened due to quadrupolar relaxation effects from the iodine nucleus.[3]

  • 1-Methyl-5-iodopyrazole: The C5 signal will be the one shifted significantly upfield, providing a mirror image of the 3-iodo isomer's spectrum.[9][10] The C3 and C4 signals will also have characteristic shifts that differ from the other isomer.

2D NMR (HMBC): The Definitive, Self-Validating Proof

While 1D NMR provides strong evidence, a Heteronuclear Multiple Bond Correlation (HMBC) experiment provides irrefutable proof of connectivity. This experiment detects long-range (typically 2- or 3-bond) correlations between protons and carbons. This is the cornerstone of a self-validating protocol.[11][12]

• Causality of HMBC Correlations: The experiment reveals which protons are "talking" to which carbons over two or three bonds. By mapping these correlations, we can walk around the molecular framework and confirm the substitution pattern without ambiguity.

• The Decisive Correlation: The most crucial correlation is between the N-methyl protons and the pyrazole ring carbons.

  • In 1-Methyl-3-iodopyrazole , the N-methyl protons will show a ³J correlation to C5, but not to C3.

  • In 1-Methyl-5-iodopyrazole , the N-methyl protons will show a ³J correlation to C3, but not to C5.

This single, clear difference in the 2D spectrum is sufficient to definitively assign the structure.

Caption: Decisive ³J(C,H) HMBC correlations from N-CH₃ protons.

Part 2: Mass Spectrometry (MS) - Corroborative Evidence

While NMR provides the definitive structural assignment, Mass Spectrometry (MS) is essential for confirming the molecular weight and can offer supporting evidence through fragmentation analysis. Iodine is monoisotopic (¹²⁷I), so the molecular ion peak [M]⁺ will be a single, sharp signal, unlike the M/M+2 pattern seen with chlorine and bromine.[13]

• Causality of Fragmentation: Upon electron impact (EI) ionization, the initial fragmentation is often dictated by the weakest bonds and the stability of the resulting fragments. The C-I bond is relatively weak.

• Expected Fragmentation Pathways:

  • Loss of Iodine: Both isomers are expected to show a prominent peak corresponding to the loss of an iodine radical ([M-I]⁺ or m/z [M-127]⁺).

  • Loss of HI: A peak corresponding to [M-HI]⁺ (m/z [M-128]⁺) is also possible.

  • Ring Fragmentation: The subsequent fragmentation of the pyrazole cation radical may differ slightly between the two isomers, potentially involving the loss of HCN or N₂, but these differences are often subtle and less reliable for primary assignment than NMR data.[14][15] The primary utility of MS in this context is the confirmation of the elemental formula.

Data Summary: At-a-Glance Comparison

The following table summarizes the key differentiating spectroscopic features for our model N-methyl iodopyrazole isomers. Note: Exact chemical shifts (δ) are solvent and substituent dependent; the key is the relative difference.

Spectroscopic Feature	1-Methyl-3-iodopyrazole	1-Methyl-5-iodopyrazole	Rationale
¹H NMR	Two distinct ring proton doublets (H4, H5).	Two distinct ring proton doublets (H4, H3).	Different electronic environments and anisotropic effects.[5]
¹³C NMR (ipso-Carbon)	C3 signal significantly upfield (e.g., < 90 ppm).	C5 signal significantly upfield (e.g., < 90 ppm).	"Heavy atom" shielding effect on the carbon bonded to iodine.[7][8]
¹³C NMR (Other Carbons)	C4 and C5 signals at characteristic shifts.	C3 and C4 signals at characteristic shifts.	Positional change of the iodine substituent alters the entire electronic structure.
HMBC (Key Correlation)	N-CH₃ protons correlate to C5.	N-CH₃ protons correlate to C3.	Unambiguous 3-bond C-H coupling confirms the connectivity.[12]
MS (Molecular Ion)	[M]⁺ peak observed (monoisotopic).	[M]⁺ peak observed (monoisotopic).	Confirms molecular formula C₄H₅IN₂.[13]
MS (Key Fragment)	Prominent [M-127]⁺ fragment.	Prominent [M-127]⁺ fragment.	Facile cleavage of the relatively weak C-I bond.[14]

Experimental Protocols

Trustworthy data begins with meticulous experimental execution. The following protocols represent standard best practices.

Protocol 1: NMR Sample Preparation and Acquisition

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified iodopyrazole isomer.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry 5 mm NMR tube. Ensure the sample is fully dissolved.

  • Scientist's Note: The choice of solvent is critical. CDCl₃ is a good first choice, but if solubility is an issue or if NH protons need to be observed, DMSO-d₆ is a superior alternative.

• Data Acquisition Workflow:

  Caption: Standard workflow for NMR data acquisition.

• Key Acquisition Parameters (¹H-¹³C HMBC):

  • Pulse Program: Use a standard gradient-selected HMBC pulse sequence (e.g., hmbcgplpndqf on Bruker systems).

  • ¹³C Spectral Width (F1): Ensure the full range of expected carbon signals is covered (e.g., 0-160 ppm).

  • Long-Range Coupling Delay (D6 on Bruker): This delay is optimized for a specific coupling constant. A typical value is 62.5 ms, which is optimized for an average long-range J(C,H) of 8 Hz. This is a critical parameter for observing the key correlations.

  • Number of Scans (NS): A minimum of 8 scans per increment is recommended to achieve good signal-to-noise.

Protocol 2: Mass Spectrometry (EI-MS) Analysis

• Sample Preparation:

  • Prepare a dilute solution of the sample (~0.1 mg/mL) in a volatile solvent like methanol or dichloromethane.

• Instrument Setup (Direct Infusion or GC-MS):

  • If using GC-MS, select a column and temperature program appropriate for the analyte's volatility.

  • Set the ion source to Electron Ionization (EI) mode.

  • Set the electron energy to 70 eV (standard for generating reproducible fragmentation patterns).

• Data Acquisition:

  • Acquire a full scan over a mass range that includes the expected molecular weight (e.g., m/z 50-300).

  • Analyze the resulting spectrum for the molecular ion peak [M]⁺ and key fragment ions.

Conclusion

While both ¹H and ¹³C NMR provide strong indications for differentiating 3-iodo and 5-iodo pyrazole isomers, the ¹H-¹³C HMBC experiment is the unequivocal gold standard . The clear, unambiguous correlation between the N-substituent and either the C3 or C5 carbon provides a self-validating data point that eliminates any possibility of misinterpretation. The characteristic upfield shift of the ipso-carbon in the ¹³C spectrum serves as an excellent and rapid secondary confirmation. By following the structured workflow presented in this guide, researchers can confidently and efficiently determine the precise regiochemistry of their iodinated pyrazoles, ensuring the integrity and validity of their subsequent scientific endeavors.

References

• Elguero, J., Claramunt, R. M., & Lopez, C. (2021). A C chemical shifts study of iodopyrazoles: experimental results and relativistic and non-relativistic calculations. Magnetic Resonance in Chemistry. Available at: [Link][3][16]

• Stanetty, P., & Kremslehner, M. (2009). 5-Chloro-4-iodo-1,3-dimethyl-1H-pyrazole. Molbank, 2009(4), M620. Available at: [Link][1]

• Behnam, M. A., et al. (2015). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances, 5(30), 23517-23527. Available at: [Link][9][10]

• Guéret, A., et al. (2010). 5-Iodo-3-ethoxypyrazoles: an entry point to new chemical entities. European Journal of Organic Chemistry, 2010(15), 2867-2879. Available at: [Link][2]

• Kumpins, V., et al. (2014). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. ARKIVOC, 2014(6), 54-71. Available at: [Link][17][18]

• Wieczorek, M., et al. (2023). Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. Molecules, 28(18), 6617. Available at: [Link][19][20]

• PubChem. (n.d.). 3-Iodo-1H-pyrazole. National Center for Biotechnology Information. Available at: [Link][4]

• Bruker. (n.d.). Avance 400 instruments documentation. Available at: [Link][11]

• Urbonavicius, A., et al. (2023). Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships. RSC Medicinal Chemistry, 14(4), 743-754. Available at: [Link][12]

• Vedantu. (n.d.). Anisotropic Effect. Available at: [Link][5]

• Hany, R., & Zysmil, A. (2020). New insight into the anisotropic effects in solution-state NMR spectroscopy. RSC Advances, 10(44), 26348-26362. Available at: [Link][6]

• IIT Guwahati. (n.d.). ¹³C NMR spectroscopy. Available at: [Link][7]

• Vicha, J., et al. (2020). Influence of stereoelectronic interactions on the ¹³C NMR chemical shift in iodine-containing molecules. Physical Chemistry Chemical Physics, 22(34), 19133-19141. Available at: [Link][8]

• da Silva, J. P. (2019). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Journal of the Mexican Chemical Society, 63(3), 1-13. Available at: [Link][14]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link][15]

• Doc Brown's Chemistry. (n.d.). Mass spectrum of 1-iodobutane. Available at: [Link][13]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Fluoro-3-iodo-1-methyl-1H-pyrazole

This document provides essential procedural guidance for the safe handling and disposal of 5-Fluoro-3-iodo-1-methyl-1H-pyrazole. As a halogenated heterocyclic compound, this substance requires specific disposal protocols to ensure the safety of laboratory personnel and to maintain environmental compliance. This guide is intended for researchers, scientists, and drug development professionals who may handle this or structurally similar compounds. The procedures outlined below are grounded in established safety principles for managing halogenated organic chemical waste.

Hazard Identification and Risk Assessment

Based on data for similar compounds like 3-Iodo-1-methyl-1H-pyrazole, the substance is considered hazardous.[1] Key hazard statements for related pyrazoles include skin and eye irritation.[1][2] It is crucial to handle this compound with the assumption that it may be harmful if swallowed or toxic in contact with skin.[3]

Table 1: Summary of Potential Hazards based on Structurally Similar Pyrazole Derivatives

Hazard Classification	Description	Precautionary Statement Examples	Supporting Sources
Skin Corrosion/Irritation	Causes skin irritation.	P264: Wash skin thoroughly after handling. P280: Wear protective gloves/protective clothing.	[1][2]
Serious Eye Damage/Irritation	Causes serious eye irritation.	P280: Wear eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1][2]
Acute Oral Toxicity	May be harmful if swallowed.	P270: Do not eat, drink or smoke when using this product. P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.	[3][4]
Environmental Hazard	May be harmful to aquatic life with long-lasting effects.	P273: Avoid release to the environment.	[3]

Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before handling or disposing of 5-Fluoro-3-iodo-1-methyl-1H-pyrazole, ensure all appropriate engineering controls and personal protective equipment are in use.

• Engineering Controls : Always handle this compound within a certified chemical fume hood to prevent inhalation of any dust or vapors.[5] An eyewash station and safety shower must be readily accessible.[2][5]

• Personal Protective Equipment (PPE) : The minimum required PPE includes:

  • A properly fastened laboratory coat.

  • Nitrile gloves. Note that contaminated gloves should be removed and washed before reuse.[6]

  • Chemical safety goggles or a face shield that complies with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][6]

  • If there is a risk of generating dust, respiratory protection may be required.[3]

Core Disposal Workflow: A Step-by-Step Guide

The proper disposal of 5-Fluoro-3-iodo-1-methyl-1H-pyrazole hinges on its classification as a halogenated organic compound. Halogenated waste streams must be segregated from non-halogenated waste to ensure proper treatment, typically via high-temperature incineration.[7][8] Mixing these waste streams can lead to the formation of toxic byproducts and damage to disposal facilities.

Step 1: Waste Segregation

• Designate a Specific Waste Container : Obtain a dedicated, properly labeled hazardous waste container for "Halogenated Organic Waste".[7]

• Compatibility : Ensure the container is made of a material compatible with the chemical and is in good condition with a tightly sealing cap.[7]

• Labeling : The container must be clearly labeled with the words "Hazardous Waste," "Halogenated Organics," and a list of the chemical contents.[7] Do not use abbreviations or chemical formulas.[7]

Step 2: Disposal of Bulk and Residual Quantities

• Unused/Excess Product : If the compound is in its original container and is no longer needed, it should be disposed of as hazardous waste without being opened. Ensure the original label is intact.[7]

• Residual Solid Waste : For small amounts of solid material remaining in reaction vessels, carefully scrape the solid into the designated halogenated waste container.

• Rinsate Collection : Rinse the emptied container or glassware with a minimal amount of a suitable organic solvent (e.g., acetone, ethanol). This rinsate is now considered halogenated waste and must be collected in the designated "Halogenated Organic Waste" container.[9] Under no circumstances should this rinsate be poured down the drain. [7]

Step 3: Disposal of Contaminated Materials

• Solid Contaminated Materials : Any materials that come into direct contact with 5-Fluoro-3-iodo-1-methyl-1H-pyrazole, such as gloves, weigh paper, paper towels, and silica gel from chromatography, are considered contaminated solid waste.

• Collection : Place these items in a separate, sealed, and clearly labeled bag or container for "Halogenated Solid Waste".[5]

• Final Disposal : This container should then be placed in the designated accumulation area for hazardous waste pickup by your institution's environmental health and safety (EHS) office.

Spill Management

In the event of a spill, immediate and proper cleanup is critical to prevent exposure and environmental contamination.

• Evacuate and Secure : Evacuate all non-essential personnel from the immediate area.[10]

• Ventilate : Ensure the area is well-ventilated, preferably within a fume hood.[4]

• PPE : Don the appropriate PPE as described in Section 2 before attempting to clean the spill.

• Containment : For a solid spill, gently cover the material to avoid generating dust.[3] Moisten the spilled material first or use a HEPA-filter vacuum for clean-up.[10]

• Cleanup : Carefully sweep or wipe up the spilled material and place it into the designated "Halogenated Solid Waste" container.[6]

• Decontamination : Clean the affected area thoroughly.

• Reporting : Report the spill to your laboratory supervisor and institutional EHS office, as required.

Special Consideration: Iodine Neutralization

While the primary disposal route is incineration as halogenated waste, aqueous waste streams containing iodinated compounds can sometimes be pre-treated to reduce their hazard. This is particularly relevant if an aqueous extraction or quench step is part of your experimental procedure. Elemental iodine (I₂) can be neutralized to the less hazardous iodide ion (I⁻) using a solution of sodium thiosulfate.[11]

Protocol: Neutralization of Iodine-Containing Aqueous Waste

• Objective : To convert reactive elemental iodine into non-hazardous iodide ions.[11]

• Procedure :

  • Work in a well-ventilated area, wearing all required PPE.[11]

  • Slowly add a 10% sodium thiosulfate (Na₂S₂O₃) solution to the iodine-containing aqueous waste while stirring.[11]

  • Continue adding the thiosulfate solution dropwise until the characteristic brown/yellow color of iodine disappears and the solution becomes colorless.[11]

  • Check the pH of the neutralized solution to ensure it is within the neutral range (pH 6-8) acceptable for your facility's aqueous waste.[11]

• Important Note : Even after neutralization of the iodine, the resulting solution still contains the fluorinated pyrazole derivative and must be disposed of as halogenated aqueous waste . It cannot be disposed of down the drain.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste generated from work with 5-Fluoro-3-iodo-1-methyl-1H-pyrazole.

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